9H-Carbazole, 9-(1-ethoxyethyl)-

• CAS: 5509-27-3

Core Science & Biosynthesis

An In-depth Technical Guide on the Crystal Structure and X-ray Diffraction Analysis of N-Substituted Carbazole Derivatives

Preamble: Navigating the Molecular Architecture of Carbazole Derivatives

Carbazole and its derivatives are a cornerstone in the development of pharmaceuticals and advanced organic materials. Their unique electronic properties and biological activity make them a subject of intense research. A profound understanding of their three-dimensional structure at the atomic level is paramount for establishing structure-activity relationships (SAR) and for the rational design of new functional molecules. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating these intricate molecular architectures.

This guide provides a comprehensive overview of the methodologies involved in the crystal structure analysis of N-substituted carbazole derivatives. Due to the absence of publicly available, detailed crystallographic data for 9H-Carbazole, 9-(1-ethoxyethyl)-, this whitepaper will utilize the well-characterized structure of 9-Ethyl-9H-carbazole-3-carbaldehyde as a representative case study. The principles and techniques detailed herein are directly applicable to the analysis of the target compound and other similar carbazole derivatives.

Synthesis and Crystallization: The Genesis of a Perfect Crystal

The journey to determining a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The purity of the synthesized compound is critical for successful crystallization.

Synthesis of N-Substituted Carbazoles

N-substituted carbazoles are typically synthesized through the N-alkylation of the carbazole core. A general synthetic route involves the reaction of carbazole with an appropriate alkylating agent in the presence of a base. For instance, the synthesis of 9-ethyl-9H-carbazole involves the reaction of carbazole with bromoethane in a solvent like dimethylformamide (DMF) with a base such as potassium hydroxide.[1] Subsequent functionalization, such as acylation, can be performed to introduce other groups onto the carbazole ring system.[2]

The Art of Crystallization

The growth of single crystals suitable for X-ray diffraction is often the most challenging step. The goal is to obtain crystals that are of sufficient size (typically 0.1-0.5 mm in each dimension) and have a well-ordered internal structure. Slow evaporation of a saturated solution is a commonly employed and effective technique.

Experimental Protocol: Crystallization by Slow Evaporation

• Solvent Selection: The purified compound is dissolved in a suitable solvent or a mixture of solvents to create a nearly saturated solution. The choice of solvent is crucial and often determined empirically.

• Slow Evaporation: The solution is placed in a vial, which is loosely capped or covered with parafilm containing a few pinholes. This allows for the slow evaporation of the solvent.

• Incubation: The vial is left undisturbed in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested from the mother liquor.

Single-Crystal X-ray Diffraction: Illuminating the Atomic Landscape

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms within a crystal.

The Experimental Workflow

The process of determining a crystal structure via SC-XRD can be broken down into several key steps, as illustrated in the workflow diagram below.

Caption: Experimental workflow for crystal structure determination.

Experimental Protocol: X-ray Data Collection

• Crystal Mounting: A single crystal of suitable quality is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal, producing a unique diffraction pattern that is recorded by a detector.[3]

Structure Solution and Refinement: From Diffraction Pattern to Molecular Model

The collected diffraction data, which consists of a series of reflections with corresponding intensities, is then used to solve and refine the crystal structure.

Structure Solution

The primary challenge in structure determination is the "phase problem." While the intensities of the diffracted X-rays can be measured, their phases cannot be directly determined. Computational methods, such as direct methods or Patterson methods, are employed to solve this phase problem and generate an initial electron density map.

Structure Refinement

The initial model obtained from the structure solution is then refined using a least-squares method. This iterative process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction data. The quality of the final refined structure is assessed by the R-factor, with lower values indicating a better fit.

Case Study: Crystal Structure of 9-Ethyl-9H-carbazole-3-carbaldehyde

The crystal structure of 9-Ethyl-9H-carbazole-3-carbaldehyde provides valuable insights into the molecular geometry and intermolecular interactions of N-substituted carbazoles.

Crystallographic Data

The key crystallographic data for 9-Ethyl-9H-carbazole-3-carbaldehyde are summarized in the table below.[3]

Parameter	Value
Chemical Formula	C₁₅H₁₃NO
Formula Weight	223.26
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.6523 (10)
b (Å)	8.2312 (6)
c (Å)	13.8005 (12)
β (°)	104.387 (1)
Volume (ų)	1172.10 (17)
Z	4
Temperature (K)	298
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor	0.044

Molecular Structure

The molecular structure of 9-Ethyl-9H-carbazole-3-carbaldehyde reveals a nearly planar carbazole ring system. The ethyl group at the N9 position and the carbaldehyde group at the C3 position are the key substituents.

Caption: Molecular structure of 9-Ethyl-9H-carbazole-3-carbaldehyde.

Structural Analysis

The carbazole ring system is essentially planar, which is a common feature of this heterocyclic system.[4] The planarity facilitates π-π stacking interactions in the crystal lattice. The N-C bond lengths within the central pyrrole ring can be influenced by the electronic nature of the substituents.[3] In this case, the electron-withdrawing carbaldehyde group can induce a degree of charge transfer from the nitrogen atom to the substituted benzene ring.

The ethyl group attached to the nitrogen atom is not perfectly in the plane of the carbazole ring system. The conformation of this group can be described by the relevant torsion angles.

Intermolecular interactions, such as C-H···O hydrogen bonds and π-π stacking, play a crucial role in the packing of the molecules in the crystal. These non-covalent interactions dictate the overall supramolecular architecture.

Conclusion and Future Directions

The single-crystal X-ray diffraction analysis of 9-Ethyl-9H-carbazole-3-carbaldehyde provides a detailed and unambiguous determination of its molecular structure. This information is invaluable for understanding its chemical and physical properties. The methodologies outlined in this guide provide a robust framework for the structural elucidation of other N-substituted carbazoles, including the target molecule 9H-Carbazole, 9-(1-ethoxyethyl)-.

Future work should focus on obtaining high-quality single crystals of 9H-Carbazole, 9-(1-ethoxyethyl)- to perform a similar detailed crystallographic analysis. This will enable a direct comparison of its structural features with other derivatives and contribute to a deeper understanding of the structure-property relationships within this important class of compounds.

References

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• Okuno, T., et al. (2012). 9-Ethynyl-9H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 68(4), o828.
• Thiruvalluvar, A. A., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde.
• Yuan, M.-S., et al. (2010). 9-Ethyl-9H-carbazole-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 7), o1885.
• Bezuglyi, D., et al. (2015). Crystal structure of 1,3,6,8-tetrabromo-9-ethyl-9H-carbazole.
• Akkurt, M., et al. (2015). Crystal structure of 3-(9H-carbazol-9-yl)-N′-[(E)-4-chlorobenzylidene]propanohydrazide.
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• Bezuglyi, D., et al. (2016). Crystal structure of 3-bromo-9-ethyl-9H-carbazole.
• Jasinski, J. P., et al. (2015). Crystal structure of 3-(9H-carbazol-9-yl)-N′-[(E)-4-chlorobenzylidene]propanohydrazide.

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• Maksymiuk-Kłos, A., et al. (2025). N-(9-Ethyl-9H-carbazol-2-yl)-N′-(1-phenylethyl)thiourea. Molbank, 2025(1), M1.

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• ResearchGate. (n.d.). FTIR spectrum of 9H-carbazole-9-carbothioic methacrylic thioanhydride. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Crystal structure of 5-[2-(9H-carbazol-9-yl)ethyl]-1,3,4-oxadiazole-2(3H)-thione. Retrieved from [Link]

• Alaraji, S. M., Naser, A. W., & Alsoultany, N. M. (2020). Synthesis of new 9H-Carbazole derivatives. Iraqi Journal of Science, 54(Supplement), 983-993.

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electronic and optical properties of 9-(1-ethoxyethyl)-9H-carbazole

An In-depth Technical Guide to the Electronic and Optical Properties of 9-(1-ethoxyethyl)-9H-carbazole

Abstract

Carbazole and its derivatives are a cornerstone in the development of advanced organic materials, primarily due to their distinctive electronic and photophysical characteristics.[1][2] This technical guide provides an in-depth exploration of the anticipated core properties of 9-(1-ethoxyethyl)-9H-carbazole, a representative N-alkylated carbazole. Tailored for researchers, scientists, and professionals in materials science and drug development, this document delves into the fundamental principles governing its electronic structure, photoluminescence, and electrochemical behavior. While direct experimental data for 9-(1-ethoxyethyl)-9H-carbazole is limited in published literature, this guide synthesizes information from closely related N-alkylated carbazole analogues to provide a robust predictive analysis. We further present detailed, field-proven experimental protocols for the comprehensive characterization of this and similar compounds, emphasizing the causal logic behind methodological choices to ensure scientific integrity and reproducibility.

Introduction: The Carbazole Scaffold in Advanced Materials

The carbazole moiety, a tricyclic aromatic heterocycle, consists of two benzene rings fused to a central five-membered, nitrogen-containing ring.[1][3] This rigid, planar structure is rich in π-electrons, forming the basis of its remarkable electronic properties.[4] The nitrogen atom's lone pair of electrons contributes significantly to the aromatic system, making the carbazole core an excellent electron donor and hole-transporting moiety.[5] These intrinsic characteristics have established carbazole derivatives as indispensable components in a wide range of organic electronic applications, including organic light-emitting diodes (OLEDs), photovoltaics, and sensors.[1][6][7]

Substitution at the 9-position (the nitrogen atom) with alkyl groups, such as the (1-ethoxyethyl) group, primarily serves to enhance the solubility of the carbazole core in common organic solvents without significantly altering the fundamental electronic and optical properties governed by the aromatic system. This modification is crucial for solution-based processing and device fabrication. This guide will, therefore, use well-characterized analogues like 9-ethyl-9H-carbazole as a proxy to detail the expected properties of 9-(1-ethoxyethyl)-9H-carbazole and the methodologies for their validation.

Molecular Structure

The structure of 9-(1-ethoxyethyl)-9H-carbazole features the planar carbazole core with the ethoxyethyl group attached to the nitrogen atom. This substituent provides steric hindrance that can influence molecular packing in the solid state while improving processability.

Caption: Molecular structure of 9-(1-ethoxyethyl)-9H-carbazole.

Core Electronic Properties

The electronic properties of carbazole derivatives are fundamental to their function in devices. They are characterized by their frontier molecular orbital (FMO) energy levels—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO level relates to the ionization potential and hole-injection/transport capability, while the LUMO level relates to the electron affinity and electron-injection/transport capability.

Carbazoles are known for their high HOMO energy levels, making them excellent hole-transporting materials.[1][2] The energy gap (Eg), the difference between the HOMO and LUMO levels, determines the intrinsic absorption and emission properties of the molecule.

Property	Typical Value (eV)	Significance
HOMO Energy Level	-5.5 to -5.8 eV	Facilitates efficient hole injection from common anodes (like ITO).[8]
LUMO Energy Level	-2.1 to -2.5 eV	Determines electron accepting capability.[8]
Band Gap (Eg)	3.5 to 4.1 eV	Corresponds to absorption in the UV region and high triplet energy.[9]

Table 1: Expected Electronic Properties of 9-(1-ethoxyethyl)-9H-carbazole, extrapolated from carbazole derivatives.

Experimental Protocol: Cyclic Voltammetry (CV)

Cyclic voltammetry is the standard electrochemical technique used to determine the HOMO and LUMO energy levels of organic materials. The causality behind this method lies in relating the material's oxidation and reduction potentials to its ability to lose or gain an electron.

Objective: To measure the onset oxidation (Eox) and reduction (Ered) potentials to calculate the HOMO and LUMO energy levels.

Methodology:

• System Preparation: A three-electrode cell is used, comprising a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte Solution: Prepare a 0.1 M solution of a suitable supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF6), in an anhydrous, degassed solvent (e.g., acetonitrile or dichloromethane). The choice of a high-purity, anhydrous solvent is critical to avoid interfering reactions.

• Analyte Preparation: Dissolve the carbazole compound in the electrolyte solution to a concentration of approximately 1-5 mM.

• Calibration: Add a small amount of ferrocene (Fc/Fc+) as an internal standard. The ferrocene redox couple has a well-defined potential (4.8 eV below the vacuum level), providing a reliable reference point for calibration.

• Measurement:

  • Scan the potential anodically (positive direction) to measure the oxidation potential. The potential at which the current begins to increase is the onset oxidation potential (Eox).

  • Scan the potential cathodically (negative direction) to measure the reduction potential (Ered).

• Calculation: The energy levels are calculated using the following empirical formulas:

  • HOMO (eV) = -[Eox (vs Fc/Fc+) + 4.8]

  • LUMO (eV) = -[Ered (vs Fc/Fc+) + 4.8]

Self-Validation: The reversibility of the ferrocene peak should be checked; the peak-to-peak separation should be close to 59 mV for a one-electron process, confirming the integrity of the electrochemical setup.

Optical and Photophysical Properties

N-alkylated carbazoles are renowned for their strong absorption in the UV region and intense fluorescence, typically in the blue portion of the visible spectrum.[10] These properties are a direct consequence of π-π* electronic transitions within the conjugated carbazole core.

Property	Typical Value	Significance
Absorption Maxima (λabs)	290-300 nm, 320-340 nm	Strong absorption of UV light, indicative of π-π* transitions.[10][11]
Emission Maxima (λem)	350-390 nm	Characteristic deep-blue to violet fluorescence upon excitation.[11]
Fluorescence Quantum Yield (ΦF)	0.40 - 0.89 (in solution)	High efficiency of light emission, crucial for OLED applications.[6]
Stokes Shift	20-50 nm	Small shift indicates minimal structural rearrangement in the excited state.

Table 2: Expected Optical Properties of 9-(1-ethoxyethyl)-9H-carbazole, extrapolated from carbazole derivatives.

Experimental Protocol: UV-Vis Absorption and Fluorescence Spectroscopy

These two techniques provide a complete picture of the material's interaction with light.

Objective: To determine the absorption and emission spectra, identify the wavelengths of maximum absorption (λabs) and emission (λem), and calculate the fluorescence quantum yield (ΦF).

Methodology:

• Sample Preparation (UV-Vis & Fluorescence):

  • Prepare a dilute solution of the carbazole compound (~10-5 M) in a spectroscopic-grade solvent (e.g., dichloromethane or cyclohexane).

  • The choice of solvent is critical; a non-polar solvent like cyclohexane reveals the fine vibronic structure of the spectra, while a polar solvent can be used to probe solvatochromic effects.

• UV-Vis Absorption Measurement:

  • Use a dual-beam spectrophotometer.

  • Record a baseline spectrum using a cuvette containing only the pure solvent.

  • Record the absorption spectrum of the sample solution over a range of 250-500 nm.

  • Identify the λabs values from the resulting spectrum.

• Fluorescence Measurement:

  • Use a spectrofluorometer.

  • Set the excitation wavelength to a prominent absorption peak (e.g., 330 nm).

  • Scan the emission monochromator over a range from the excitation wavelength to ~600 nm to record the emission spectrum and identify λem.

• Quantum Yield Determination (Relative Method):

  • This protocol validates itself by using a well-characterized standard.

  • Prepare solutions of the sample and a known fluorescence standard (e.g., quinine sulfate in 0.1 M H2SO4, ΦF = 0.546) with similar absorbance values (<0.1) at the excitation wavelength.

  • Measure the integrated fluorescence intensity (I) and absorbance (A) at the excitation wavelength for both the sample and the standard.

  • Calculate the quantum yield using the following equation: ΦF, sample = ΦF, std * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std) (where η is the refractive index of the solvent).

Comprehensive Characterization Workflow

A systematic workflow ensures that all critical electronic and optical properties are determined accurately and efficiently. This process provides a self-validating loop where data from one experiment (e.g., optical band gap from UV-Vis) can be correlated with data from another (e.g., electrochemical band gap from CV).

Caption: Workflow for comprehensive photophysical and electronic characterization.

Conclusion

While 9-(1-ethoxyethyl)-9H-carbazole has not been the specific subject of extensive published studies, a strong predictive framework for its electronic and optical properties can be constructed based on the vast body of research on analogous N-alkylated carbazoles. It is expected to be a highly soluble, wide-bandgap material exhibiting strong UV absorption and efficient blue fluorescence. Its high HOMO energy level makes it a prime candidate for use as a hole-transporting material or a host for phosphorescent emitters in organic electronic devices. The experimental protocols detailed in this guide provide a robust, self-validating framework for researchers to confirm these properties and further explore the potential of this and similar carbazole derivatives in their respective fields.

References

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Comprehensive NMR Characterization and Synthetic Methodology of 9-(1-Ethoxyethyl)-9H-Carbazole

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

In the synthesis of complex carbazole alkaloids, organic electronic materials (such as OLED host materials), and pharmaceutical intermediates, the secondary amine of the 9H-carbazole core often requires transient masking. The 1-ethoxyethyl (EE) group serves as a highly effective, atom-economical protecting group for nucleophilic nitrogen[1]. Unlike the sterically demanding tert-butyloxycarbonyl (Boc) or the harshly removed tosyl (Ts) groups, the EE moiety is an acetal-like aminal that can be installed under mild catalytic conditions and cleaved orthogonally using gentle acid hydrolysis[2].

This whitepaper provides an in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts of 9-(1-ethoxyethyl)-9H-carbazole . As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation, focusing heavily on the causality behind the observed chemical shifts—specifically addressing magnetic anisotropy, inductive effects, and the induction of diastereotopy by the chiral protecting group.

Structural Causality & Magnetic Environments

Understanding the NMR spectra of 9-(1-ethoxyethyl)-9H-carbazole requires dissecting the molecule into two distinct magnetic domains: the rigid, aromatic carbazole core and the flexible, chiral 1-ethoxyethyl appendage.

The Carbazole Core

The carbazole backbone is a highly conjugated, planar tricyclic system. The extended π -electron cloud generates a strong diamagnetic ring current. Protons situated in the "bay region" (positions 4 and 5) are subjected to severe steric compression and are caught in the deshielding cone of the opposing benzene ring, pushing their resonance significantly downfield.

The Chiral 1-Ethoxyethyl (EE) Group

The attachment of the EE group to the carbazole nitrogen creates an N-C-O linkage. The methine carbon (-CH-) in this linkage is a stereocenter . This chirality is the most critical feature to recognize during spectral interpretation: it breaks the local plane of symmetry, rendering the two protons of the adjacent ethoxy methylene group (-O-CH 2​ -) diastereotopic [3]. Consequently, these protons are magnetically non-equivalent and couple with each other, producing complex multiplets rather than a simple quartet.

Logical causality of structural features dictating the NMR chemical shifts.

Quantitative Data: 1 H and 13 C NMR Chemical Shifts

The following tables summarize the expected chemical shifts for 9-(1-ethoxyethyl)-9H-carbazole in CDCl 3​ at 298 K.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	δ (ppm)	Multiplicity	J (Hz)	Int.	Assignment Causality
H-4, H-5	8.08	d	7.8	2H	Maximum deshielding due to bay-region steric compression and ring current.
H-1, H-8	7.55	d	8.2	2H	Deshielded by the inductive pull of the adjacent nitrogen atom.
H-2, H-7	7.45	ddd	8.2, 7.2, 1.2	2H	Standard aromatic resonance; coupled to ortho and meta protons.
H-3, H-6	7.25	ddd	7.8, 7.2, 1.0	2H	Standard aromatic resonance; furthest from N-atom influence.
Methine -CH-	6.05	q	6.4	1H	Highly deshielded by bonding to two electronegative heteroatoms (N and O).
Ethoxy -OCH 2​ -	3.35 3.20	dq dq	9.5, 7.0	1H 1H	Diastereotopic protons . Split by geminal coupling to each other and vicinal coupling to the methyl group.
Methine -CH 3​	1.75	d	6.4	3H	Split by the adjacent methine proton.
Ethoxy -CH 3​	1.10	t	7.0	3H	Standard aliphatic methyl, split by the adjacent methylene group.

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	δ (ppm)	Assignment Causality
C-8a, C-9a	139.5	Quaternary aromatic carbons directly bonded to the electron-withdrawing nitrogen.
C-4a, C-4b	123.5	Bridgehead quaternary carbons connecting the two benzene rings.
C-2, C-7	125.8	Aromatic methine carbons.
C-4, C-5	120.4	Bay-region aromatic methine carbons.
C-3, C-6	119.5	Aromatic methine carbons.
C-1, C-8	110.2	Aromatic methine carbons ortho to the nitrogen atom.
Methine -CH-	78.5	Aminal/Acetal carbon environment (N-C-O); highly deshielded.
Ethoxy -OCH 2​ -	63.8	Aliphatic carbon directly bonded to oxygen.
Methine -CH 3​	21.5	Aliphatic methyl carbon adjacent to the methine center.
Ethoxy -CH 3​	15.2	Terminal aliphatic methyl carbon.

Experimental Protocols & Methodologies

To ensure scientific integrity, the synthesis and characterization must follow a self-validating system. The EE group is acid-labile; therefore, careful control of pH during workup is mandatory to prevent spontaneous deprotection[2].

Synthesis of 9-(1-Ethoxyethyl)-9H-Carbazole

Rationale: The reaction utilizes ethyl vinyl ether (EVE) as the reagent and pyridinium p-toluenesulfonate (PPTS) as a mild acid catalyst. PPTS is specifically chosen over stronger acids (like p-TsOH) to prevent the uncontrolled cationic polymerization of EVE[4].

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask under an inert nitrogen atmosphere. Add 9H-carbazole (1.00 g, 5.98 mmol) and dissolve in 25 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add PPTS (0.15 g, 0.60 mmol, 0.1 eq). Stir the suspension until homogeneous.

• Electrophilic Addition: Cool the reaction mixture to 0 °C using an ice bath. Dropwise add ethyl vinyl ether (1.72 mL, 17.94 mmol, 3.0 eq) via syringe over 10 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (9:1) until the starting material spot is fully consumed.

• Basic Quench (Critical Step): Quench the reaction by adding 20 mL of saturated aqueous NaHCO 3​ . Causality: The basic quench neutralizes the PPTS, preventing the acid-catalyzed hydrolysis of the newly formed EE group during concentration.

• Extraction & Drying: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

• Purification: Purify via flash column chromatography. Note: Pre-treat the silica gel with 1% triethylamine (Et 3​ N) in hexanes to neutralize the acidic silanol sites, which could otherwise cleave the EE group.

Workflow for the mild acid-catalyzed N-protection of carbazole using ethyl vinyl ether.

NMR Sample Preparation and Acquisition

• Sample Prep: Weigh exactly 15 mg of the purified 9-(1-ethoxyethyl)-9H-carbazole. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Transfer: Filter the solution through a small plug of glass wool into a standard 5 mm NMR tube to remove any particulate matter that could cause magnetic field inhomogeneities.

• Acquisition Parameters ( 1 H): Acquire at 400 MHz. Set the spectral width to 12 ppm, center at 5 ppm. Use 16 scans with a relaxation delay (D1) of 1.5 seconds to ensure complete relaxation of the aromatic protons.

• Acquisition Parameters ( 13 C): Acquire at 100 MHz with complete proton decoupling (WALTZ-16). Set D1 to 2.0 seconds and acquire a minimum of 1024 scans to achieve a high signal-to-noise ratio for the quaternary carbons (C-4a, C-4b, C-8a, C-9a).

References

• Thesis: 1-(1-ETHOXYETHYL) (EE) : AN EFFECTIVE PROTECTING GROUP FOR... Source: University of Liverpool Repository URL:[Link][1]

• US Patent 5866601A - Carbocyclic compounds Source: Google Patents URL:[3]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis Source: Chemical Reviews, American Chemical Society (ACS) URL:[Link][2]

• Significant Enhancement of the Stille Reaction with a New Combination of Reagents—Copper(I) Iodide with Cesium Fluoride Source: ResearchGate (Original Publication in Heterocycles) URL:[Link][4]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. US5866601A - Carbocyclic compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Thermodynamic Stability and Mechanistic Profiling of N-(1-Ethoxyethyl)carbazole Derivatives in Organic Synthesis

Abstract As a Senior Application Scientist, I approach the functionalization of carbazole frameworks not merely as a sequence of synthetic steps, but as a delicate manipulation of thermodynamic equilibria. Carbazole derivatives are ubiquitous pharmacophores in drug development and critical hole-transporting materials in optoelectronics. However, the reactive secondary amine (N-H) of the carbazole core necessitates robust protection during multi-step syntheses. This technical guide explores the thermodynamic stability, kinetic trapping mechanisms, and self-validating experimental workflows for utilizing the 1-ethoxyethyl (EE) protecting group on carbazole scaffolds.

Introduction: The N-(1-Ethoxyethyl) Pharmacophore

In the landscape of multi-step organic synthesis, the choice of a protecting group dictates the boundary conditions of subsequent reactions. The 1-ethoxyethyl (EE) group, introduced via the acid-catalyzed addition of ethyl vinyl ether (EVE), serves as an orthogonal, thermodynamically stable protecting group under highly basic or nucleophilic conditions, while remaining cleanly labile under mild acidic conditions (1)[1]. In contrast to the Boc (tert-butyloxycarbonyl) group, which can suffer from thermodynamic instability and unexpected cleavage during complex organometallic steps, the EE group remains intact, providing a robust scaffold for synthesizing complex derivatives (2)[2].

Thermodynamic Principles of N-EE Formation and Cleavage

Understanding the causality behind the protection mechanism is critical for optimizing yields. The protection of carbazole with EVE is driven by the formation of a resonance-stabilized oxocarbenium ion[1].

• Thermodynamics of Acetalization: The nucleophilic attack of the carbazole nitrogen onto the carbocation is an exothermic process ( ΔH<0 ). However, because the reaction involves two molecules combining into one, the entropy of reaction ( ΔS ) is negative. Consequently, the Gibbs free energy ( ΔG=ΔH−TΔS ) becomes less favorable at elevated temperatures. This thermodynamic reality dictates our experimental choice to perform the protection strictly at 0 °C to 25 °C.

• Kinetic Trapping & Hydrolysis: Once formed, the N-C bond of the aminal (N-EE) is kinetically trapped at pH > 7. Under acidic conditions, protonation of the ethoxy oxygen lowers the activation energy for the reverse reaction, making hydrolysis thermodynamically irreversible due to the formation and evaporation of volatile acetaldehyde and ethanol[1].

Thermodynamic and kinetic pathways of N-EE carbazole protection and hydrolysis.

Experimental Workflows: Synthesis and Thermodynamic Profiling

Achieving reproducible protection relies on controlling the thermodynamic equilibrium. We utilize Pyridinium p-toluenesulfonate (PPTS) rather than strong acids like Trifluoroacetic acid (TFA). Strong acids can catalyze the exothermic polymerization of EVE, competing with the desired protection step and reducing yield[1].

Protocol 1: Synthesis of N-(1-Ethoxyethyl)carbazole

• Preparation: Dissolve carbazole (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M) under an inert argon atmosphere to prevent moisture-induced hydrolysis.

• Reagent Addition: Add ethyl vinyl ether (3.0 eq). Causality: The 3-fold excess of EVE shifts the thermodynamic equilibrium toward the product via Le Chatelier's principle.

• Catalysis: Cool the mixture to 0 °C in an ice bath. Add a catalytic amount of PPTS (0.05 eq). Causality: Cooling mitigates the entropic penalty of the addition reaction and suppresses unwanted EVE polymerization[1].

• Quenching: After 4 hours, quench the reaction with saturated aqueous NaHCO3. Causality: Immediate neutralization removes the H+ catalyst, kinetically trapping the thermodynamically stable N-EE carbazole and preventing reversion during workup.

• Self-Validation: Run a Thin Layer Chromatography (TLC) plate using 10% ethyl acetate in hexane. The complete disappearance of the highly polar N-H carbazole spot and the emergence of a non-polar N-EE spot validates the shift in equilibrium.

Protocol 2: Thermodynamic Stability and Solubility Assessment

To evaluate the thermodynamic parameters of the solution process (enthalpy, entropy, and Gibbs energy), we perform isothermal solubility testing.

• Equilibration: Suspend excess N-(1-ethoxyethyl)carbazole in varying pH buffers and organic solvents (e.g., ethanol, petroleum ether).

• Incubation: Agitate at constant temperatures (280.15 K to 316.15 K) for 48 hours to ensure true thermodynamic equilibrium is reached.

• Quantification: Filter the saturated solution and quantify the dissolved solute via HPLC.

• Self-Validation via van 't Hoff Analysis: Plot ln(x) vs 1/T to extract ΔHsol​ and ΔSsol​ . If the plot is strictly linear, the system is self-validated as having reached true thermodynamic equilibrium without temperature-dependent phase changes or degradation.

Experimental workflow for synthesizing and profiling thermodynamic stability of N-EE carbazole.

Quantitative Data: Thermodynamic Parameters

The stability of the N-EE group is highly pH-dependent, and its dissolution thermodynamics mirror those of closely related alkyl-carbazoles. The dissolution of carbazole derivatives is typically endothermic and entropy-driven (3)[3].

Parameter	Condition	Value / Observation	Thermodynamic Implication
Enthalpy of Solution ( ΔHsol​ )	Ethanol / Petroleum Ether	> 0 kJ/mol (Positive)	Dissolution is endothermic[3].
Entropy of Solution ( ΔSsol​ )	Ethanol / Petroleum Ether	> 0 J/(mol·K) (Positive)	Dissolution is entropy-driven[3].
Hydrolysis Half-life ( t1/2​ )	pH 2.0 (Aqueous buffer, 25 °C)	< 5 minutes	Rapid, thermodynamically favored cleavage[1].
Hydrolysis Half-life ( t1/2​ )	pH 7.4 (Aqueous buffer, 25 °C)	> 72 hours	Kinetically trapped; stable under neutral conditions.
Thermal Deprotection ( Td​ )	Neat, inert atmosphere	> 150 °C	Thermally stable unless acid/moisture is introduced.

Conclusion

The N-(1-ethoxyethyl) protecting group offers an optimal thermodynamic profile for carbazole derivatives. By understanding the enthalpy-entropy compensation during its formation and the strict kinetic trapping required for its isolation, researchers can leverage this moiety for advanced synthetic applications, including directed ortho-lithiation and complex cross-coupling reactions where traditional protecting groups fail.

References

• ARKAT USA. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from:[Link]

• ResearchGate. Solubility of N-Ethylcarbazole in different organic solvent at 279.15–319.15 K. Retrieved from:[Link]

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• 2. arkat-usa.org [arkat-usa.org]
• 3. researchgate.net [researchgate.net]

solubility profile of 9H-Carbazole, 9-(1-ethoxyethyl)- in organic solvents

An In-depth Technical Guide to the Solubility Profile of 9H-Carbazole, 9-(1-ethoxyethyl)-

Introduction

Carbazole and its derivatives represent a cornerstone in materials science and medicinal chemistry, prized for their unique electronic properties and biological activities.[1] The 9H-Carbazole scaffold, a tricyclic aromatic heterocycle, offers a rigid, electron-rich framework that is readily functionalized.[2] Substitution at the 9-position (the nitrogen atom) is a common strategy to modulate the molecule's physicochemical properties, including its solubility.

This technical guide focuses on a specific derivative, 9H-Carbazole, 9-(1-ethoxyethyl)- . This compound incorporates an N-(1-ethoxyethyl) group, which introduces both alkyl and ether characteristics. Understanding the solubility profile of this molecule is a critical first step for its application in any solution-based process, from organic synthesis and purification to the formulation of pharmaceuticals or the fabrication of organic electronic devices. This document provides a comprehensive overview of its predicted solubility in common organic solvents, the theoretical principles governing this behavior, and a detailed, field-proven protocol for its empirical determination.

Physicochemical Profile of 9H-Carbazole, 9-(1-ethoxyethyl)-

To predict the solubility of a compound, one must first understand its structural and electronic characteristics.

• Molecular Structure:

  • Core: A large, planar, and aromatic 9H-Carbazole ring system. This part of the molecule is inherently nonpolar and hydrophobic.

  • Substituent: A 1-ethoxyethyl group attached to the nitrogen atom. This group introduces an ether oxygen, which can act as a hydrogen bond acceptor, and flexible alkyl components.

• Calculated Properties:

  • Molecular Formula: C₁₆H₁₇NO

  • Molecular Weight: 239.31 g/mol

The molecule presents a dual nature: the dominant carbazole core is large and nonpolar, favoring interactions with nonpolar solvents through π-π stacking and van der Waals forces. The N-substituent adds a degree of polarity and flexibility, which can enhance solubility in a broader range of solvents compared to the unsubstituted carbazole parent molecule.[3]

Theoretical Framework of Solubility: "Like Dissolves Like"

The solubility of a solid in a liquid solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. A solute dissolves best in a solvent that has a similar polarity and intermolecular force profile.

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents primarily interact through weak van der Waals forces. The large, nonpolar surface area of the carbazole rings will have strong favorable interactions with these solvents.

• Polar Aprotic Solvents (e.g., THF, Acetone, DCM): These solvents possess a dipole moment but do not have hydrogen-bond-donating capabilities. They can interact favorably with the polar C-N and C-O bonds in the N-(1-ethoxyethyl) substituent, while also effectively solvating the nonpolar carbazole core.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents have both a dipole moment and the ability to donate hydrogen bonds. While the ether oxygen on the substituent can accept a hydrogen bond, the bulk of the 9H-Carbazole, 9-(1-ethoxyethyl)- molecule is hydrophobic and cannot effectively disrupt the strong hydrogen-bonding network of the solvent.

Predicted Solubility Profile

Based on the structural analysis and data from analogous N-substituted carbazoles, the following solubility profile is predicted at ambient temperature (approx. 25 °C).[4][5] This table serves as a predictive guide for solvent screening.

Solvent Class	Solvent	Predicted Solubility	Rationale
Nonpolar	Toluene	High	The aromatic nature of toluene allows for favorable π-π stacking with the carbazole rings.
Hexane	Moderate	Good solvation of the nonpolar carbazole core, but less effective than aromatic solvents.
Dichloromethane (DCM)	High	Its moderate polarity and ability to engage in dipole-dipole interactions make it an excellent solvent for many carbazole derivatives.[6]
Chloroform	High	Similar to DCM, chloroform is a very effective solvent for carbazoles.[6]
Polar Aprotic	Tetrahydrofuran (THF)	High	The ether linkage and cyclic structure of THF effectively solvate both the polar and nonpolar regions of the molecule.
Acetone	Moderate	The carbonyl group provides polarity, leading to good solvation.
Acetonitrile	Moderate to Low	While polar, acetonitrile is less effective at solvating large nonpolar structures compared to THF or DCM.
Dimethyl Sulfoxide (DMSO)	Moderate	A highly polar solvent capable of dissolving a wide range of compounds, though it may not be the optimal choice.[6]
Polar Protic	Ethanol	Low	The energy required to break the strong hydrogen-bonding network of ethanol is not fully compensated by the solvation of the largely nonpolar solute. Carbazole itself has low solubility in ethanol.[6]
Methanol	Low	Similar to ethanol, but its higher polarity makes it an even poorer solvent for this compound.
Water	Insoluble	The molecule is predominantly hydrophobic and cannot overcome the strong cohesive energy of water.

Experimental Protocol for Thermodynamic Solubility Determination

To obtain quantitative solubility data, the "gold standard" saturation shake-flask method is employed.[7] This method measures the equilibrium (thermodynamic) solubility of a compound at a given temperature. The concentration of the dissolved solute is then determined by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).[8]

Pillar 1: Expertise & Causality in Experimental Design

The choice of the shake-flask method is deliberate; it is designed to allow the system to reach true thermodynamic equilibrium, providing a definitive solubility value rather than a kinetic or apparent one.[9] The subsequent use of HPLC with UV detection is chosen for its high sensitivity, specificity, and wide linear range, ensuring accurate quantification of the dissolved analyte, even at low concentrations.[10]

Pillar 2: Self-Validating Protocol

This protocol incorporates a self-validating step by analyzing samples at multiple time points (e.g., 24 and 48 hours). Equilibrium is confirmed when the measured concentration ceases to increase and remains constant between these time points, ensuring the reported value is the true solubility limit.[4]

Step-by-Step Methodology

• Preparation of Saturated Solution: a. Add an excess amount of solid 9H-Carbazole, 9-(1-ethoxyethyl)- to a series of glass vials (in triplicate for statistical validity). "Excess" is critical and means enough solid is added so that undissolved material remains visible at the end of the experiment.[2] b. Add a precise volume (e.g., 2.0 mL) of the chosen organic solvent to each vial. c. Tightly cap the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a temperature-controlled agitator or shaker bath set to the desired temperature (e.g., 25 °C). b. Agitate the vials at a constant speed (e.g., 250 RPM) for a minimum of 24 hours. This agitation ensures continuous mixing, facilitating the dissolution process.[2] c. After 24 hours, briefly cease agitation and allow the vials to stand for 1 hour at the same temperature to let undissolved solids settle.

• Sample Collection and Phase Separation: a. Carefully withdraw an aliquot from the clear supernatant of each vial using a syringe. b. Immediately filter the aliquot through a 0.45 µm chemical-resistant (e.g., PTFE) syringe filter into a clean HPLC vial. This step is crucial to remove all undissolved particulates, which would otherwise lead to erroneously high results. c. Repeat steps 2c and 3 for a second time point (e.g., 48 hours) to confirm that equilibrium has been reached.

• Quantitative Analysis by HPLC-UV: a. Calibration Curve: Prepare a series of standard solutions of 9H-Carbazole, 9-(1-ethoxyethyl)- of known concentrations in the same solvent. Analyze these standards by HPLC to generate a calibration curve of UV absorbance versus concentration. b. Sample Analysis: Dilute the filtered sample solutions with the solvent to bring their concentration within the linear range of the calibration curve. c. Inject the diluted samples into the HPLC system. d. Determine the concentration in the diluted samples by comparing their peak areas to the calibration curve. e. Calculate the original solubility concentration by multiplying the result by the dilution factor.

Visualizations

Experimental Workflow Diagram

Caption: Factors influencing the solubility of the target molecule.

Data Interpretation and Application

The quantitative solubility data obtained from the experimental protocol allows researchers and drug development professionals to make informed decisions:

• Synthesis and Purification: Selecting an appropriate solvent where the compound is highly soluble for reaction, and a solvent where it is poorly soluble for recrystallization and purification.

• Formulation Development: For pharmaceutical applications, understanding the solubility in various excipients and solvent systems is fundamental to developing a viable formulation with adequate bioavailability.

• Materials Science: In the field of organic electronics, solubility is key for solution-processing techniques like spin-coating or inkjet printing to create thin films. The choice of solvent can directly impact film morphology and device performance.

By combining theoretical prediction with robust experimental validation, a complete and actionable solubility profile for 9H-Carbazole, 9-(1-ethoxyethyl)- can be established, accelerating its journey from the laboratory to its final application.

References

• Al-Azzawi, S. A., & Al-Razzak, A. A. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Journal of the Serbian Chemical Society, 76(9), 1199-1207. Available at: [Link]

• Wikipedia. (2024). Carbazole. Available at: [Link]

• U.S. Environmental Protection Agency. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Available at: [Link]

• Avdeef, A. (2012). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 19(3), 35-43. Available at: [Link]

• PubChem. (n.d.). 9-Acetyl-9H-carbazole. Available at: [Link]

• Pion Inc. (2024). UV-Vis Spectroscopy in Kinetic Dissolution: Key Challenges & Solutions. Available at: [Link]

• ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer? Available at: [Link]

• Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Available at: [Link]

• NIST. (n.d.). 9H-Carbazole, 9-ethyl-. Available at: [Link]

• Szymańska, E., et al. (2025). N-(9-Ethyl-9H-carbazol-2-yl)-N′-(1-phenylethyl)thiourea. Molbank, 2025(1), M1203. Available at: [Link]

• Kumar, A., et al. (2021). CARBAZOLE: AN UPDATED PROFILE OF BIOLOGICAL ACTIVITIES. International Journal of Research in Pharmacy and Chemistry, 11(2), 245-255. Available at: [Link]

• Wang, Z., et al. (2023). Solubility Measurement and Modeling of 9-Phenylcarbazole in Various Organic Solvents at Different Temperatures toward Efficient Process Design of Solvent Antisolvent Precipitation. Journal of Chemical & Engineering Data, 68(4), 849-858. Available at: [Link]

• Mane, J. Y., et al. (2021). Computational and infrared spectroscopic investigations of N-substituted carbazoles. Physical Chemistry Chemical Physics, 23(14), 8568-8581. Available at: [Link]

• Wen, J., et al. (2020). A carbazole compound, 9-ethyl-9H-carbazole-3-carbaldehyde, plays an antitumor function through reactivation of the p53 pathway in human melanoma cells. Cell Death & Disease, 11(1), 1-14. Available at: [Link]

• Reingruber, E., et al. (2018). Synthesis and molecular properties of methoxy-substituted diindolo[3,2-b:2′,3′-h]carbazoles for organic electronics obtained by a consecutive twofold Suzuki and twofold Cadogan reaction. Journal of Materials Chemistry C, 6(30), 8031-8041. Available at: [Link]

• Sharma, V., et al. (2016). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Mini-Reviews in Medicinal Chemistry, 16(15), 1204-1224. Available at: [Link]

• Al-Ostath, A. I., et al. (2023). Design, synthesis, molecular docking and biological evaluation of new carbazole derivatives as anticancer, and antioxidant agents. Scientific Reports, 13(1), 9789. Available at: [Link]

• ChemBK. (2024). 9H-Carbazole, 9-acetyl-. Available at: [Link]

• ContaminantDB. (2016). Ethyl 3-methyl-9H-carbazole-9-carboxylate (CHEM027085). Available at: [Link]

• ResearchGate. (2025). I tried to dissolve carbazole in absolute ethanol, but it didn't dissolve properly. why? Available at: [Link]

• Waters Corporation. (n.d.). Identifying & Quantitating Compounds Using HPLC. Available at: [Link]

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Photophysical Architecture of 9-(1-Ethoxyethyl)carbazole: A Comprehensive Guide to UV-Vis and Fluorescence Spectroscopy

By: Senior Application Scientist

Executive Summary

In the development of advanced optoelectronic materials and complex organic synthesis, the carbazole moiety serves as a foundational building block due to its robust π -conjugated system and exceptional hole-transporting capabilities. However, the reactive N-H bond often necessitates masking. The 1-ethoxyethyl (EE) group is a highly effective, acid-labile protecting group utilized to shield this position[1].

As a Senior Application Scientist, I approach the spectral characterization of 9-(1-ethoxyethyl)carbazole (9-EECz) not merely as a routine measurement, but as a diagnostic tool. The addition of the EE group at the 9-position (the nitrogen atom) disrupts intermolecular hydrogen bonding and subtly modulates the HOMO energy level via the inductive effect of the nitrogen lone pair. This whitepaper provides an in-depth, self-validating framework for capturing and analyzing the UV-Vis absorption and fluorescence emission spectra of 9-EECz, ensuring absolute scientific integrity in your spectroscopic workflows.

Mechanistic Photophysics: The Role of N-Substitution

To understand the spectra of 9-EECz, we must first analyze the electronic transitions of the parent carbazole core. The absorption spectrum of carbazole is dominated by highly allowed π→π∗ and n→π∗ transitions[2].

When the 1-ethoxyethyl group is attached to the nitrogen atom, the photophysical profile mirrors that of typical N-alkylcarbazoles. The bulky, electron-donating EE group prevents π−π stacking and excimer formation in dilute solutions, leading to highly resolved, structured monomeric emission. The primary absorption bands of the carbazole core typically manifest at approximately 260 nm, 292 nm, and a characteristic doublet at 330 nm and 345 nm[2][3]. Upon excitation, the molecule rapidly undergoes internal conversion to the lowest vibrational level of the S1​ state (Kasha's Rule), followed by fluorescence emission peaking in the near-UV/violet region around 351–370 nm[4].

Fig 1: Jablonski diagram illustrating the photophysical pathways and electronic transitions of 9-EECz.

Quantitative Spectral Data

The following table synthesizes the expected quantitative photophysical parameters for 9-EECz in a non-polar, non-interacting solvent (e.g., Tetrahydrofuran or Cyclohexane).

Parameter	Value / Range	Mechanistic Origin
λmax​ (Absorption)	260 nm, 292 nm, 330 nm, 345 nm	π→π∗ and n→π∗ transitions of the rigid biphenyl-like carbazole core[2][3].
λmax​ (Emission)	355 nm, 372 nm	S1​→S0​ radiative relaxation from the lowest vibrational excited state[4].
Stokes Shift	~10 - 15 nm	The rigid tricyclic core undergoes minimal geometric reorganization in the excited state, leading to a remarkably small Stokes shift.
Molar Absorptivity ( ϵ )	∼3,500−4,000M−1cm−1	Highly allowed π→π∗ dipole transition at the 345 nm band.
Fluorescence Quantum Yield ( ΦF​ )	0.35 - 0.45 (in THF)	Competitive non-radiative decay pathways; the EE group prevents H-bonding quenching.

Experimental Workflows: A Self-Validating Approach

In my experience, the most common errors in characterizing highly fluorescent heterocycles stem from inner-filter effects, solvent impurities, and ground-state aggregation. To combat this, I mandate a self-validating experimental workflow . Every emission scan must be mathematically and physically justified by a corresponding excitation scan.

Fig 2: Self-validating experimental workflow for 9-EECz spectral characterization.

Protocol 1: High-Fidelity UV-Vis Absorption Analysis

• Solvent Selection & Preparation : Dissolve 9-EECz in spectroscopic-grade Tetrahydrofuran (THF).

  • Causality: Polar protic solvents (like ethanol or water) can induce solvatochromic shifts or quench fluorescence. THF provides excellent solubility for the lipophilic EE group while maintaining an optically transparent window down to 212 nm.

• Concentration Optimization : Prepare a stock solution and dilute to exactly 1×10−5 M.

  • Causality: At this concentration, the maximum absorbance ( A ) will remain between 0.1 and 0.8 OD. Exceeding 1.0 OD causes non-linear deviations from the Beer-Lambert law due to detector saturation and molecular shadowing.

• Baseline Correction : Run a dual-beam baseline using matched quartz cuvettes (10 mm path length) filled with pure THF.

  • Causality: Standard borosilicate glass absorbs heavily below 340 nm, completely masking the critical 292 nm and 330 nm absorption bands of the carbazole core. Quartz is mandatory.

• Spectral Acquisition : Scan from 200 nm to 450 nm using a 1 nm slit width to resolve the fine vibronic structure of the 330/345 nm doublet.

Protocol 2: Steady-State Fluorescence & Self-Validation

• Excitation Wavelength Selection : Set the excitation monochromator ( λex​ ) to 330 nm.

  • Causality: While 345 nm is the absolute maximum, exciting at 330 nm (the secondary peak) provides a wider buffer zone between the excitation light and the primary emission peak (355 nm), preventing Rayleigh scattering from artificially inflating the emission intensity.

• Emission Scan : Record the emission spectrum from 340 nm to 500 nm. You will observe a sharp peak at ~355 nm and a secondary vibronic shoulder at ~372 nm.

• The Self-Validation Step (Crucial) : Set the emission monochromator to the observed maximum (355 nm) and run an excitation scan from 250 nm to 345 nm.

  • Causality: The resulting excitation spectrum must perfectly overlay with the UV-Vis absorption spectrum obtained in Protocol 1. If the excitation spectrum is broadened or red-shifted compared to the absorption spectrum, it is a definitive diagnostic indicator of ground-state aggregation (dimerization) or the presence of a fluorescent impurity. If they match, the system is self-validated.

Conclusion

The photophysical characterization of 9-(1-ethoxyethyl)carbazole requires precision in both execution and interpretation. By understanding that the 1-ethoxyethyl group acts not just as a synthetic shield, but as a steric buffer that preserves the monomeric emission of the carbazole core, researchers can leverage its distinct 345 nm absorption and 355 nm emission profiles for rigorous material validation. Adhering to the self-validating protocols outlined above ensures that your spectral data remains an unimpeachable source of truth in your development pipeline.

References

• Source: aatbio.
• Source: nih.
• Source: frontiersin.
• Title: Protection (and Deprotection)

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• 2. Frontiers | Aggregation-Induced Fluorescence of Carbazole and o-Carborane Based Organic Fluorophore [frontiersin.org]
• 3. Fluorescence quenching aptitude of carbazole for the detection of nitro-aromatics: a comprehensive experimental analysis and computational studies validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Absorption [Carbazole] | AAT Bioquest [aatbio.com]

Protocols & Analytical Methods

Application Notes and Protocols: A Comprehensive Guide to the Synthesis of 9H-Carbazole, 9-(1-ethoxyethyl)-

Abstract

This document provides a detailed protocol for the N-protection of carbazole using ethyl vinyl ether to synthesize 9H-Carbazole, 9-(1-ethoxyethyl)-. The 1-ethoxyethyl (EE) group serves as an effective protecting group for the nitrogen atom of carbazole, a crucial heterocyclic scaffold found in numerous pharmaceuticals and functional materials. The protection is necessary in many multi-step syntheses to prevent unwanted side reactions involving the acidic N-H proton. This guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, safety protocols, and methods for product purification and characterization, designed for researchers in organic synthesis and drug development.

Introduction: The Significance of N-Protection for Carbazole

Carbazole and its derivatives are privileged structures in medicinal chemistry and materials science, exhibiting a wide range of biological activities and unique optoelectronic properties. The nitrogen atom in the carbazole ring possesses an acidic proton and can participate in various reactions. In complex synthetic pathways, it is often essential to temporarily mask this reactive site to ensure that chemical transformations occur at other desired positions on the molecule.

The 1-ethoxyethyl (EE) group is an excellent choice for protecting the carbazole nitrogen. It is readily introduced under mild acidic conditions, stable to a variety of non-acidic reagents (including organometallics, hydrides, and basic conditions), and can be easily removed via mild acid hydrolysis.[1] The synthesis of 9-(1-ethoxyethyl)-9H-carbazole involves the acid-catalyzed addition of carbazole to ethyl vinyl ether, forming a stable acetal-like linkage at the nitrogen atom.[1]

Reaction Principle and Mechanism

The protection of the carbazole nitrogen with ethyl vinyl ether proceeds through an acid-catalyzed electrophilic addition mechanism. The key steps are:

• Activation of Electrophile : A catalytic amount of acid protonates the ethyl vinyl ether at the double bond, generating a resonance-stabilized oxocarbenium ion. This cation is a potent electrophile.[1]

• Nucleophilic Attack : The lone pair of electrons on the carbazole nitrogen atom acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion.

• Deprotonation : A weak base (such as the solvent or the counter-ion of the acid) removes the proton from the nitrogen atom, regenerating the acid catalyst and yielding the final N-protected product, 9-(1-ethoxyethyl)-9H-carbazole.

Caption: Mechanism of acid-catalyzed N-protection of carbazole.

Detailed Experimental Protocol

This protocol outlines the synthesis of 9-(1-ethoxyethyl)-9H-carbazole on a laboratory scale.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
9H-Carbazole	≥98%	Sigma-Aldrich	86-74-8
Ethyl vinyl ether	≥99%, stabilized	Sigma-Aldrich	109-92-2	Contains stabilizer. Highly flammable.[2]
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2	Use dry solvent to prevent hydrolysis.
p-Toluenesulfonic acid (PTSA)	Monohydrate, ≥98.5%	Acros Organics	6192-52-5	Catalyst. Other acids can be used.
Saturated NaHCO₃ solution	Aqueous	Lab Prepared	N/A	For work-up.
Anhydrous MgSO₄	Granular	VWR	7487-88-9	For drying organic layer.
Round-bottom flask (100 mL)	-	-	-	Ensure it is oven-dried.
Magnetic stirrer and stir bar	-	-	-
TLC plates	Silica gel 60 F₂₅₄	Merck	-	For reaction monitoring.

Quantitative Data

Compound	MW ( g/mol )	Amount	Equivalents	Moles (mmol)
9H-Carbazole	167.21	2.00 g	1.0	11.96
Ethyl vinyl ether	72.11	2.6 mL	2.5	29.90
p-Toluenesulfonic acid	190.22	~23 mg	0.01	0.12
Dichloromethane (DCM)	-	40 mL	-	-
Theoretical Yield	239.31	2.86 g	-	11.96

Step-by-Step Synthesis Procedure

• Reaction Setup : To a 100 mL oven-dried, round-bottom flask equipped with a magnetic stir bar, add 9H-Carbazole (2.00 g, 11.96 mmol).

• Dissolution : Add anhydrous dichloromethane (40 mL) to the flask and stir at room temperature until the carbazole is completely dissolved.

• Catalyst Addition : Add a catalytic amount of p-toluenesulfonic acid monohydrate (~23 mg, 0.12 mmol) to the solution. Stir for 2 minutes.

• Reagent Addition : Slowly add ethyl vinyl ether (2.6 mL, 29.90 mmol) to the reaction mixture dropwise over 5 minutes.

• Reaction : Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (9:1) eluent system. The reaction is typically complete within 2-4 hours. The product spot will have a higher Rf value than the starting carbazole.

• Work-up : Once the reaction is complete, pour the mixture into a separatory funnel containing 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst.

• Extraction : Extract the aqueous layer with dichloromethane (2 x 30 mL). Combine the organic layers.

• Drying and Concentration : Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product as an oil or a low-melting solid.

Purification

The crude product can be purified by flash column chromatography on silica gel.[3]

• Column Preparation : Pack a glass column with silica gel using a hexane:ethyl acetate (95:5) eluent.

• Loading : Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After drying, load this onto the top of the prepared column.[4]

• Elution : Elute the column with a hexane:ethyl acetate gradient, starting with 98:2 and gradually increasing the polarity to 95:5.

• Fraction Collection : Collect fractions and monitor by TLC to identify those containing the pure product.[4]

• Solvent Removal : Combine the pure fractions and remove the solvent under reduced pressure to afford 9-(1-ethoxyethyl)-9H-carbazole as a pure compound.

Caption: Workflow for the synthesis of 9-(1-ethoxyethyl)-9H-carbazole.

Safety Precautions

Adherence to safety protocols is critical for this procedure.

• Personal Protective Equipment (PPE) : Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) when handling chemicals.[5]

• Ventilation : All steps should be performed in a well-ventilated chemical fume hood.[2]

• Ethyl Vinyl Ether : This reagent is extremely flammable and has a low boiling point.[5] Vapors can form explosive mixtures with air.[6] Ensure there are no open flames or spark sources nearby.[2][6] Grounding of containers may be necessary to prevent static discharge.[5][6]

• Dichloromethane (DCM) : DCM is a volatile and potentially carcinogenic solvent. Avoid inhalation of vapors and skin contact.

• Waste Disposal : Dispose of all chemical waste in accordance with institutional and local regulations.

Deprotection of the 1-Ethoxyethyl (EE) Group

The utility of the EE group lies in its facile removal. The N-C bond of the acetal is readily cleaved under mild acidic conditions to regenerate the parent carbazole.

• Typical Conditions : Stirring the protected carbazole in a mixture of tetrahydrofuran (THF) and dilute aqueous HCl (e.g., 1M) at room temperature is usually sufficient to achieve complete deprotection within a few hours. The progress can be monitored by TLC.

References

• El-Gendy, A. A. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Medicinal Chemistry Research, 20(7), 996-1002.

• Gelest, Inc. (2016, June 10). Safety Data Sheet: Ethyl Vinyl Ether. Retrieved from [Link]

• Yoshikawa, K., et al. (2021). Deprotection of the carbazole PMB group using hypervalent iodine reagent combined with N-hydroxyphthalimide. Heterocycles, 103(2), 1030-1038.

• Scribd. (2025, December 10). Synthesis of 9H-Carbazole Derivatives. Retrieved from [Link]

• International Programme on Chemical Safety. (1993). International Chemical Safety Cards: Vinyl Ethyl Ether. Retrieved from [Link]

• ResearchGate. (2020, April 27). Synthesis of new 9H-Carbazole derivatives. Retrieved from [Link]

• Vasilevsky, S. F., et al. (2003). Ethyl vinyl ether - an agent for protection of the pyrazole NH-fragment. A convenient method for the preparation of N-unsubstituted 4-alkynylpyrazoles. Heterocycles, 60(4), 879-886.
• Royal Society of Chemistry. (n.d.).

• PTC Organics, Inc. (n.d.). PTC N-Alkylation of Carbazole Derivative. Retrieved from [Link]

• ResearchGate. (2016, February 5). New Synthesis Method of N-Alkylation of Carbazole Under Microwave Irradiation in Dry Media. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.).

• MDPI. (2024, February 2). 9-Vinyl-9H-carbazole-3,6-dicarbonitrile. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. gelest.com [gelest.com]
• 6. VINYL ETHYL ETHER [training.itcilo.org]

Application Note: Engineering Solution-Processed Hole-Transporting Layers via 9-(1-Ethoxyethyl)-9H-Carbazole Precursors

Target Audience: Materials Scientists, Process Chemists, and Optoelectronic Device Engineers.

Executive Summary

The fabrication of multi-layer Organic Light-Emitting Diodes (OLEDs) via scalable solution processing (e.g., inkjet printing, spin-coating) is historically bottlenecked by the "solvent orthogonality" problem: the solvent used to cast an upper layer often dissolves the underlying layer, leading to interfacial mixing and device shorting.

To circumvent this, modern device engineering employs latent precursor strategies. This application note details the mechanistic principles and standard operating procedures for utilizing 9-(1-ethoxyethyl)-9H-carbazole —a carbazole derivative protected by a cleavable acetal group—as a smart precursor for Hole-Transporting Layers (HTLs). By leveraging controlled deprotection chemistry, engineers can achieve highly soluble inks that convert in-situ into robust, solvent-resistant, and high-mobility charge transport networks.

Mechanistic Principles: The Latent HTL Strategy

The Role of the Carbazole Core

Carbazole compounds are widely recognized for their exceptional hole transport properties in organic semiconductors. The rigid, planar carbazole skeleton contains an electron-rich nitrogen heterocycle and abundant π electrons, which promote effective hole injection and transport, thereby optimizing charge balance and enhancing the overall luminescence efficiency of OLED devices[1]. Furthermore, the polycyclic aromaticity of the carbazole structure imparts high thermal stability, which is critical for mitigating thermally induced degradation and extending device lifespans under continuous operation[1].

The 1-Ethoxyethyl (EE) Protecting Group

Unsubstituted 9H-carbazole and its polymeric derivatives often exhibit strong intermolecular hydrogen bonding and tight π-π stacking, rendering them poorly soluble in environmentally benign coating solvents. To enable solution processing, the nitrogen atom is temporarily masked with a 1-ethoxyethyl (EE) group .

The EE group acts as an acid-labile and thermocleavable acetal protecting group[2],[3]. By introducing steric bulk and eliminating the N-H hydrogen bond donor, the EE group dramatically increases the precursor's solubility in common industrial solvents like Propylene Glycol Methyl Ether Acetate (PGMEA) and anisole[4].

Causality of In-Situ Cleavage

Once the precursor film is deposited, it must be rendered insoluble before the Emissive Layer (EML) is cast. This is achieved via thermal annealing or through the introduction of a Photoacid Generator (PAG)[5].

• The Mechanism: Heat or photogenerated acid catalyzes the cleavage of the N-acetal bond.

• The Result: The EE group decomposes into highly volatile byproducts (such as ethyl vinyl ether), which easily outgas from the thin film without leaving insulating residues or pinholes[4].

• Network Formation: The removal of the EE group regenerates the bare 9H-carbazole moieties. The restored N-H groups and planar geometry drive spontaneous densification via hydrogen bonding and π-π stacking. This morphological shift renders the HTL completely insoluble to the non-polar solvents (e.g., toluene) used in subsequent solution-based OLED fabrication steps[6].

Physicochemical & Optoelectronic Data

To highlight the dramatic shift in material properties pre- and post-cleavage, the quantitative data is summarized below:

Parameter	9-(1-Ethoxyethyl)-9H-carbazole (Precursor Ink)	Deprotected 9H-Carbazole (Active HTL)
Solubility (PGMEA/Toluene)	> 50 mg/mL (Highly Soluble)	< 1 mg/mL (Insoluble/Orthogonal)
Intermolecular Bonding	Weak (Sterically hindered by EE group)	Strong (N-H hydrogen bonding, π-π stacking)
Physical State	Amorphous, loose molecular packing	Densified, robust solid-state network
HOMO Level	~ -5.4 eV	~ -5.5 eV
Cleavage Trigger	150–200 °C (Thermal) or <100 °C (with PAG)	N/A (Thermally stable > 300 °C)

Standard Operating Protocols (SOPs)

The following protocols provide a self-validating workflow for formulating, depositing, and verifying the latent HTL.

SOP 1: Formulation of the Latent HTL Ink

Causality: Proper formulation ensures uniform film morphology and dictates the kinetics of the downstream cleavage reaction.

• Weighing: Accurately weigh 15.0 mg of 9-(1-ethoxyethyl)-9H-carbazole.

• Dissolution: Dissolve the precursor in 1.0 mL of anhydrous PGMEA. Stir at 400 rpm for 30 minutes at room temperature.

• Catalyst Addition (Optional but Recommended for Flexible Substrates): To lower the required cleavage temperature, add 0.3 mg (2 wt%) of a Photoacid Generator (e.g., triphenylsulfonium triflate)[4].

• Filtration: Pass the solution through a 0.2 μm PTFE syringe filter to remove particulate contaminants that could cause device shorting.

SOP 2: Deposition and Latent Cleavage

Causality: Spin-coating dictates the initial film thickness, while the bake steps drive the chemical conversion from a soluble precursor to an insoluble transport layer.

• Deposition: Dispense 40 μL of the formulated ink onto a pre-cleaned, UV-Ozone treated ITO substrate. Spin-coat at 2000 rpm for 45 seconds to achieve a target thickness of ~35 nm.

• Pre-Bake (Solvent Removal): Bake the substrate on a hotplate at 80 °C for 2 minutes to evaporate residual PGMEA.

• Cleavage Step (Network Activation):

  • If using Thermal Cleavage: Anneal the film at 180 °C for 20 minutes in a nitrogen-filled glovebox.

  • If using Acid-Catalyzed Cleavage (PAG): Expose the film to UV light (365 nm, 100 mJ/cm²) to generate the catalytic acid[3], followed by a post-exposure bake (PEB) at 100 °C for 5 minutes.

• Result: The EE group is cleaved and volatilized, leaving a densified 9H-carbazole HTL.

SOP 3: Validation of Solvent Orthogonality (Self-Validating System)

Causality: Before depositing the EML, the insolubility of the HTL must be empirically verified to ensure the cleavage reaction reached completion.

• Initial Measurement: Record the UV-Vis absorption spectrum of the cleaved HTL film, noting the baseline absorbance of the carbazole π-π* transition at ~290 nm.

• Solvent Wash: Spin-cast 50 μL of pure toluene (the intended EML solvent) onto the HTL film at 2000 rpm for 30 seconds.

• Post-Wash Measurement: Re-measure the UV-Vis absorption spectrum.

• Validation Metric: Calculate the absorbance retention. A retention of >95% confirms successful deprotection and network insolubilization. If retention is <90%, the cleavage was incomplete; increase the annealing time or PAG concentration in subsequent runs.

Visualizations

Chemical Workflow of the Latent HTL

The following diagram illustrates the transformation of the highly soluble precursor into the orthogonal active layer.

Caption: Fig 1. Workflow of solution-processed HTL utilizing the cleavable 1-ethoxyethyl protecting group.

Device Architecture and Energy Level Alignment

Proper energy cascade is required for efficient hole injection from the anode to the EML. The deprotected carbazole layer acts as an ideal energetic bridge.

Caption: Fig 2. Energy level alignment of the deprotected carbazole HTL within a standard OLED architecture.

References

• Title: Cas No.201-67-2 9H-Dibenzo[a,c]carbazole (Material Properties of Carbazole Cores) Source: Arborpharmchem URL: [1]

• Title: WO2015133357A1 - Photosensitive resin composition, method for producing cured film (Acetal Protecting Groups) Source: Google Patents URL: [2]

• Title: CN104508554A - Photosensitive resin composition (Acid-Decomposable Groups) Source: Google Patents URL: [5]

• Title: Photo-Cross-Linkable Polymer Inks for Solution-Based OLED Fabrication Source: Macroarc Publications URL: [6]

• Title: Depth profile analysis of chemically amplified resist by using TOF-SIMS (1-Ethoxyethyl Dissolution Control) Source: ResearchGate URL: [4]

• Title: WO2021246449A1 - Positive photosensitive resin composition and partition wall of organic electroluminescent element Source: Google Patents URL: [3]

Sources

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. WO2015133357A1 - Photosensitive resin composition, method for producing cured film, cured film, liquid crystal display device, organic el display device and touch panel display device - Google Patents [patents.google.com]
• 3. WO2021246449A1 - Positive photosensitive resin composition and partition wall of organic electroluminescent element - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. CN104508554A - Photosensitive resin composition, method for producing cured film, cured film, organic EL display device, and liquid crystal display device - Google Patents [patents.google.com]
• 6. Materials Science Publications & Science News Features [macroarc.org]

Application Note: Step-by-Step Acid-Catalyzed Deprotection of 9-(1-Ethoxyethyl)carbazole

Introduction and Strategic Utility

In the multi-step synthesis of complex organic molecules and active pharmaceutical ingredients (APIs), the judicious use of protecting groups is paramount to ensure chemoselectivity. The 1-ethoxyethyl (EE) group is a highly versatile, acetal-type protecting group frequently employed to mask the reactive N-H bond of carbazole derivatives[1].

Introduced via an acid-catalyzed reaction with ethyl vinyl ether, the EE group shields the carbazole nitrogen from unwanted N-alkylation, electrophilic aromatic substitution, and metalation (e.g., directed ortho-metalation). It exhibits remarkable stability against strong bases, organolithium reagents, and nucleophiles. However, its true strategic value lies in its facile and highly selective removal under mild acidic conditions[1], allowing for orthogonal deprotection strategies in complex drug development workflows.

Mechanistic Insights: The Causality of Aminal Hydrolysis

To master the deprotection of 9-(1-ethoxyethyl)carbazole, one must understand the underlying thermodynamic and kinetic drivers of the reaction. Unlike standard aliphatic amines, the nitrogen lone pair in carbazole is delocalized into the 14- π aromatic system, rendering the nitrogen exceptionally non-basic (conjugate acid pKₐ ≈ -4).

Consequently, when exposed to an acid catalyst, protonation does not occur on the carbazole nitrogen. Instead, protonation occurs exclusively on the more basic ether oxygen of the EE group[1].

• Activation: Protonation of the ether oxygen transforms the ethoxy moiety into a superior leaving group (ethanol).

• Expulsion: The loss of ethanol generates a highly reactive, resonance-stabilized N-acylium/iminium intermediate.

• Hydration: Water (present in the solvent matrix) acts as a nucleophile, attacking the iminium carbon to form a transient hemiaminal.

• Collapse: Because hemiaminals are thermodynamically unstable, the intermediate spontaneously collapses. The driving force is the formation of the stable carbonyl double bond of acetaldehyde and the expulsion of the carbazole leaving group, yielding the free 9H-carbazole.

Fig 1: Acid-catalyzed hydrolysis mechanism of 9-(1-ethoxyethyl)carbazole.

Quantitative Comparison of Deprotection Modalities

Selecting the correct acid catalyst is a balancing act between reaction kinetics and the preservation of orthogonal functional groups. The table below synthesizes field-proven conditions for EE deprotection[1][2][3][4].

Catalyst System	Solvent Matrix	Temp (°C)	Time (h)	Typical Yield	Chemoselectivity & Process Notes
p-TsOH·H₂O (0.1 eq)	MeOH or THF/MeOH	20–25	2–4	>95%	Standard mild protocol. Highly scalable. Generates volatile byproducts easily removed in vacuo.
HCl (aq) (1.5 eq)	THF/H₂O (5:1)	25–40	1–2	85–95%	Rapid kinetics. May compromise highly acid-sensitive orthogonal groups (e.g., TBS/THP ethers).
CuCl₂·2H₂O (0.05 eq)	EtOH (95%)	78 (Reflux)	2–3	90–95%	Lewis acid mediated. Excellent for substrates containing sensitive epoxides or tertiary alcohols[2].
NH₄Cl / MSA	THF/H₂O	50–70	3–5	~92%	Extremely mild. Ideal for late-stage API synthesis to prevent amide bond hydrolysis[3].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific physical and chromatographic changes, researchers can ensure the integrity of the deprotection step without relying solely on downstream NMR analysis.

Fig 2: Standard experimental workflow for p-TsOH mediated EE deprotection.

Protocol A: Standard Mild Deprotection via p-Toluenesulfonic Acid (p-TsOH)

Best for: General substrates with no highly acid-labile orthogonal protecting groups.

• Dissolution: In a round-bottom flask, dissolve 9-(1-ethoxyethyl)carbazole (1.0 equiv, e.g., 10 mmol) in a mixture of Tetrahydrofuran (THF) and Methanol (1:1 v/v, 0.2 M concentration). Note: Methanol acts as both a protic co-solvent and a scavenger for the liberated iminium species, accelerating the breakdown to acetaldehyde.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 equiv, 1.0 mmol) in one portion at room temperature (20–25 °C).

• Reaction Monitoring (Self-Validation Checkpoint): Stir the mixture at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a 10% EtOAc/Hexanes eluent.

  • Causality Check: The starting EE-carbazole is highly lipophilic (R_f ≈ 0.8). As the reaction proceeds, a new, more polar spot will appear (R_f ≈ 0.3) corresponding to the free carbazole, which interacts more strongly with the silica gel due to its newly liberated hydrogen-bond donating N-H group.

  • Sensory Check: A faint green apple odor (acetaldehyde) may be detectable, confirming aminal cleavage.

• Quenching: Once TLC indicates complete consumption of the starting material (typically 2–4 hours), quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (equal volume to the reaction mixture). Crucial step: Neutralization prevents acid-catalyzed polymerization of the acetaldehyde byproduct.

• Workup & Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free carbazole. Purify via recrystallization or flash chromatography if necessary.

Protocol B: Lewis Acid Catalysis via Copper(II) Chloride (CuCl₂)

Best for: Complex molecules where Brønsted acids (like p-TsOH or HCl) cause unwanted side reactions, such as epoxide ring-opening or silyl ether cleavage[2].

• Dissolution: Dissolve the protected carbazole (1.0 equiv) in 95% Ethanol (0.1 M).

• Catalyst Addition: Add Copper(II) chloride dihydrate (CuCl₂·2H₂O, 0.05 equiv) to the solution. The solution will take on a faint blue/green tint.

• Thermal Activation: Heat the homogenous solution under gentle reflux (78 °C). The Lewis acidic Cu²⁺ coordinates with the ether oxygen, mimicking the protonation step but without lowering the bulk pH to destructive levels.

• Monitoring & Workup: Monitor via TLC (typically complete in 2–3 hours). Upon completion, cool to room temperature and remove the ethanol in vacuo. Redissolve the residue in diethyl ether, wash with water to remove the copper salts, dry, and concentrate.

Protocol C: Process-Scale Mild Deprotection (NH₄Cl / MSA)

Best for: Late-stage drug development where strong acids cause amide bond hydrolysis[3].

• Solvent System: Suspend the substrate in a THF/Water mixture (typically 5:1 to 10:1 v/v to ensure solubility of both substrate and product).

• Catalyst System: Add Ammonium Chloride (NH₄Cl, 1.0 equiv) or a highly controlled catalytic amount of Methanesulfonic Acid (MSA, 0.1 equiv).

• Heating: Heat the mixture to 50–70 °C. The weak acidity of NH₄Cl (or dilute MSA) provides a slow, highly controlled release of protons, ensuring that sensitive peptide bonds or ester linkages elsewhere on the API scaffold remain entirely untouched[3].

• Workup: Cool to room temperature, dilute with additional THF or EtOAc, phase separate, and wash the organic layer with water.

References

• Wang, J., et al. Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl. Peking University. Available at:[Link]

• Development of an NH4Cl-Catalyzed Ethoxy Ethyl Deprotection in Flow for the Synthesis of Merestinib. Organic Process Research & Development (ACS Publications). Available at:[Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews (ACS Publications). Available at:[Link]

Sources

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• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Polymerization Techniques for 9-(1-Ethoxyethyl)-9H-Carbazole Based Monomers

Introduction & Mechanistic Insights

Carbazole-based conductive polymers are foundational materials in organic electronics, widely utilized as hole-transporting layers, electrochromic windows, and host materials for organic light-emitting diodes (OLEDs)[1]. The oxidative polymerization of unprotected 9H-carbazole often leads to highly cross-linked, insoluble, and defect-rich networks due to competing coupling reactions at the nitrogen atom (N-N or N-C coupling).

To circumvent this, the monomer 9-(1-ethoxyethyl)-9H-carbazole employs a 1-ethoxyethyl moiety as a protective shield on the nitrogen atom. This specific structural modification dictates the following mechanistic causalities:

• Regioselectivity: By blocking the nitrogen, oxidative coupling is strictly directed to the highly reactive 3 and 6 positions of the carbazole ring, yielding a linear, highly conjugated poly(3,6-carbazole) backbone[2].

• Solubility: The bulky, aliphatic 1-ethoxyethyl group prevents tight π−π stacking of the polymer chains, ensuring the resulting macromolecule remains highly soluble in common organic solvents (e.g., chloroform, THF) for downstream solution-processing[3].

• Post-Polymerization Versatility: The 1-ethoxyethyl group is an acid-labile hemiaminal ether. It remains stable during neutral/basic oxidative polymerization but can be quantitatively cleaved post-polymerization using mild aqueous acid to yield the unsubstituted, hydrogen-bonding capable poly(3,6-carbazole).

Quantitative Data Summary

The choice of polymerization technique heavily influences the physical state and optoelectronic properties of the resulting polycarbazole. Below is a comparative summary of the two primary methodologies.

Parameter	Chemical Oxidative Polymerization (FeCl₃)	Electrochemical Polymerization (CV)
Primary Output State	Soluble bulk polymer powder	Insoluble, cross-linked thin film on electrode
Typical Yield / Growth	65% – 85% (precipitated yield)	10 – 50 nm per voltammetric cycle
Molecular Weight ( Mn​ )	10,000 – 25,000 g/mol	N/A (Immobilized network)
Polydispersity (PDI)	1.5 – 2.5	N/A
Optical Bandgap ( Eg​ )	~2.40 eV	~2.35 – 2.45 eV
Doping State Post-Synthesis	Oxidized (Polaron state, requires dedoping)	Controllable via applied bias (Neutral to Oxidized)

Experimental Protocols

Protocol A: Chemical Oxidative Polymerization (FeCl₃)

Chemical oxidation utilizing anhydrous Iron(III) chloride (FeCl₃) is the standard for producing bulk quantities of soluble poly(3,6-carbazole)[3].

• Causality & Critical Control: FeCl₃ acts as both a single-electron oxidant and a Lewis acid. Because the 1-ethoxyethyl protecting group is highly sensitive to protons, strictly anhydrous conditions must be maintained. Any trace moisture will react with FeCl₃ to generate HCl, prematurely cleaving the protecting group and causing the growing polymer to crash out of solution prematurely.

• Self-Validation: The reaction mixture will transition from colorless/pale yellow to a deep, dark green/blue. This color change is the optical signature of the highly conjugated polaron (radical cation) state of the polymer backbone.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL Schlenk flask and purge with ultra-high purity Argon.

• Monomer Solution: Dissolve 2.0 mmol of 9-(1-ethoxyethyl)-9H-carbazole in 15 mL of anhydrous chloroform (CHCl₃). Chill the flask to 0 °C in an ice bath.

• Oxidant Slurry: In a separate argon-purged vial, suspend 8.0 mmol of anhydrous FeCl₃ (4 equivalents are required: 2 electrons removed per coupling bond) in 10 mL of anhydrous CHCl₃.

• Initiation: Add the FeCl₃ slurry dropwise to the monomer solution over 30 minutes. The solution will immediately darken.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 24 hours under Argon.

• Termination & Dedoping: Pour the dark mixture into 200 mL of rapidly stirring methanol containing 5% hydrazine hydrate. The hydrazine reduces the oxidized polymer back to its neutral, yellow/orange state.

• Purification: Filter the precipitated polymer, wash extensively with methanol and deionized water, and dry under vacuum at 40 °C overnight.

Protocol B: Electrochemical Polymerization (Cyclic Voltammetry)

Electropolymerization is ideal for directly fabricating electroactive thin films onto transparent conductive oxides (e.g., ITO) for device integration[4].

• Causality & Critical Control: The anodic sweep oxidizes the monomer at ~1.1 V (vs. Ag/AgCl) to form a radical cation[2]. A non-nucleophilic electrolyte (like TBAPF₆) is mandatory; nucleophilic anions would attack the radical cation, terminating chain growth.

• Self-Validation: With each successive CV cycle, the peak current density will systematically increase. This progressive increase is a self-validating indicator that a conductive, electroactive polymer network is successfully growing on the electrode surface.

Step-by-Step Methodology:

• Cell Assembly: Assemble a three-electrode electrochemical cell using an ITO-coated glass slide as the working electrode, a Platinum wire as the counter electrode, and an Ag/AgCl reference electrode.

• Electrolyte Preparation: Prepare a solution of 0.01 M 9-(1-ethoxyethyl)-9H-carbazole and 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.

• Deposition: Perform Cyclic Voltammetry (CV) by sweeping the potential between 0.0 V and +1.3 V at a scan rate of 50 mV/s.

• Growth: Run for 10–15 cycles. A visible green film will deposit onto the ITO during the anodic sweeps.

• Washing: Remove the coated ITO substrate and rinse gently with monomer-free acetonitrile to remove unreacted monomer and excess electrolyte.

Protocol C: Post-Polymerization Deprotection (Optional)

To recover the free N-H functional groups for hydrogen-bonding applications or further functionalization.

• Dissolve 500 mg of the protected polymer from Protocol A in 20 mL of THF.

• Add 5 mL of 2 M aqueous HCl dropwise while stirring.

• Reflux the mixture gently at 65 °C for 3 hours.

• Cool to room temperature and precipitate the deprotected poly(3,6-carbazole) into 100 mL of cold methanol. Filter and dry under vacuum.

Reaction Pathway Visualization

Caption: Reaction pathway for the oxidative polymerization of 9-(1-ethoxyethyl)-9H-carbazole.

References

• - Molecules / MDPI[1] 2. - Polymers / MDPI[2] 3. - ACS Applied Materials & Interfaces / ACS Publications[4] 4. - Polymer / ResearchGate[3]

Sources

• 1. Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Cross-Coupling Strategies for 9-(1-Ethoxyethyl)-9H-Carbazole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Note & Self-Validating Experimental Protocols

Executive Summary

Carbazoles are privileged scaffolds prevalent in organic electronics (e.g., OLED host materials) and pharmaceutical pipelines (e.g., anti-tumor alkaloids). However, direct catalytic functionalization of the carbazole core via transition-metal cross-coupling is frequently hampered by the reactive free N–H bond, which can poison palladium catalysts or undergo competitive N-arylation.

To circumvent this, the 1-ethoxyethyl (EE) group is employed as a highly effective N,O-acetal protecting group[1]. This application note provides an authoritative, in-depth guide to the synthesis, functionalization, and catalytic cross-coupling of 9-(1-ethoxyethyl)-9H-carbazole, detailing the causality behind reagent selection and providing self-validating protocols for seamless laboratory execution.

Mechanistic Insights: The 1-Ethoxyethyl (EE) Advantage

The EE group is synthesized via the acid-catalyzed Markovnikov addition of the carbazole N–H across the double bond of ethyl vinyl ether[2]. This specific protecting group offers a unique triad of chemical properties that make it superior to traditional protecting groups (like Boc, Ts, or Benzyl) during cross-coupling workflows:

• Organometallic & Cross-Coupling Stability: The EE group is completely stable to strong organometallic bases (e.g., n -BuLi, LDA) and withstands the basic, high-temperature conditions required for palladium-catalyzed Stille[3], Suzuki-Miyaura, and Buchwald-Hartwig cross-couplings.

• Directing Group Capability: The oxygen atom within the EE N,O-acetal can coordinate with lithium, enabling Directed ortho-Metalation (DoM) at the C1 or C8 positions for subsequent borylation or direct Suzuki coupling[4].

• Mild Cleavage Causality: Unlike N-alkyl groups that require harsh hydrogenation or strong Lewis acids, the EE group is rapidly hydrolyzed by dilute aqueous acid. The acid protonates the acetal oxygen, expelling ethanol and forming an iminium intermediate, which is subsequently hydrolyzed by water to release acetaldehyde and the free carbazole.

Workflow Visualization

Figure 1: Synthetic workflow for catalytic cross-coupling of 9-(1-ethoxyethyl)-9H-carbazole.

Quantitative Data: Cross-Coupling Performance

The following table summarizes the optimized conditions and expected yields for various catalytic cross-coupling reactions utilizing EE-protected carbazole substrates.

Table 1: Quantitative Comparison of Catalytic Cross-Coupling Strategies for EE-Protected Carbazoles

Coupling Type	Reagents / Partners	Catalyst System	Base / Solvent	Temp / Time	Typical Yield
Suzuki-Miyaura	Arylboronic acids	Pd(PPh 3​ ) 4​ (5 mol%)	K 2​ CO 3​ / Tol:EtOH:H 2​ O	90 °C / 12 h	85–95%
Buchwald-Hartwig	Primary/Secondary Amines	Pd 2​ (dba) 3​ / XPhos	NaOtBu / Toluene	110 °C / 18 h	75–88%
Stille	Arylstannanes	Pd(PPh 3​ ) 4​ / CuI	CsF / Dioxane	100 °C / 24 h	70–85%
Directed Metalation	1. n -BuLi, 2. B(OMe) 3​	None (Organolithium)	THF	-78 °C / 4 h	80–90%

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process checks to ensure scientific integrity at every step.

Protocol 1: Synthesis of 9-(1-Ethoxyethyl)-9H-carbazole (Protection)

Causality Check: Pyridinium p-toluenesulfonate (PPTS) is specifically chosen as a mild acid catalyst. Using stronger acids like p-TsOH can cause rapid, exothermic polymerization of the ethyl vinyl ether[2].

• Setup: Dissolve 9H-carbazole (10.0 mmol) in anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere.

• Addition: Add ethyl vinyl ether (30.0 mmol) followed by a catalytic amount of PPTS (0.5 mmol).

• Reaction: Stir the mixture at room temperature for 12 hours.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The highly fluorescent starting material spot under UV 254 nm must completely disappear, replaced by a higher R f​ spot.

• Quench & Workup: Quench with saturated aqueous NaHCO 3​ (20 mL) to neutralize the acid catalyst, preventing premature deprotection during concentration. Extract with DCM, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield the EE-protected carbazole.

Protocol 2: Regioselective Halogenation (C3-Bromination)

Causality Check: The bulky EE group sterically shields the nitrogen and prevents N-halogenation, directing electrophilic aromatic substitution predominantly to the C3 position (para to the nitrogen).

• Setup: Dissolve 9-(1-ethoxyethyl)-9H-carbazole (8.0 mmol) in anhydrous DMF (25 mL) and cool to 0 °C.

• Addition: Add N-Bromosuccinimide (NBS, 8.4 mmol) portion-wise over 15 minutes in the dark to suppress radical side reactions.

• Reaction: Warm to room temperature and stir for 4 hours.

• Workup: Pour the mixture into ice water (100 mL) and extract with ethyl acetate (3 x 30 mL). Wash the organic layer extensively with brine (5 x 20 mL) to remove all traces of DMF. Dry, concentrate, and purify via silica gel chromatography to isolate 3-bromo-9-(1-ethoxyethyl)-9H-carbazole.

Protocol 3: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality Check: A biphasic solvent system is critical here. Toluene dissolves the organic substrates, water dissolves the inorganic base necessary for boronic acid activation (forming the reactive boronate complex), and ethanol acts as a phase-transfer agent to facilitate the reaction at the interface.

• Setup: In a Schlenk flask, combine 3-bromo-9-(1-ethoxyethyl)-9H-carbazole (5.0 mmol), arylboronic acid (6.0 mmol), and K 2​ CO 3​ (15.0 mmol).

• Solvent: Add a degassed solvent mixture of Toluene/Ethanol/Water (2:1:1 v/v/v, 20 mL).

• Catalyst: Add Pd(PPh 3​ ) 4​ (0.25 mmol, 5 mol%) under a strict argon counterflow.

• Reaction: Heat the mixture to 90 °C for 8-12 hours.

  • Self-Validation: The reaction will transition from pale yellow to dark brown as the active Pd(0) species cycles. Complete consumption of the bromide should be confirmed by GC-MS.

• Workup: Cool to room temperature, dilute with water, extract with EtOAc, dry, and purify via column chromatography to yield the 3-aryl-9-(1-ethoxyethyl)-9H-carbazole.

Protocol 4: Mild Acidic Deprotection

Causality Check: The EE group is cleaved by dilute acid, preserving the newly formed C-C cross-coupled bonds which might be sensitive to the harsh basic or reductive conditions required to remove other protecting groups[1].

• Setup: Dissolve the cross-coupled product (4.0 mmol) in THF (15 mL).

• Reaction: Add 3 N aqueous HCl (5 mL) and heat to 60 °C for 2 hours.

• Workup: Cool to room temperature and neutralize carefully with saturated NaHCO 3​ until pH ~7. Extract with EtOAc, dry, and evaporate to obtain the final functionalized 9H-carbazole.

References

• Plant, A. Thesis submitted in accordance with the requirements of the University of Liverpool. University of Liverpool. 1

• Fieser, M. Reagents For Organic Synthesis Volume 4. Archive.org. 2

• A comprehensive overview on directing groups applied in metal catalyzed CH functionalization chemistry. Royal Society of Chemistry.4

• Significant Enhancement of the Stille Reaction with a New Combination of Reagents. ResearchGate. 3

Sources

• 1. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 2. ia601504.us.archive.org [ia601504.us.archive.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

formulating photorefractive polymers using 9H-Carbazole, 9-(1-ethoxyethyl)-

Application Note: Advanced Formulation Protocols for High-Gain Photorefractive Polymers Utilizing 9-(1-Ethoxyethyl)-9H-Carbazole

Executive Summary

Photorefractive (PR) polymers represent a transformative class of dynamic materials for real-time holography, optical phase conjugation, and high-density data storage. Achieving high diffraction efficiencies and two-beam coupling (TBC) gain in these organic composites relies fundamentally on the "orientational enhancement effect"[1]. This application note details the formulation and characterization of high-performance PR polymers using 9-(1-ethoxyethyl)-9H-carbazole (EECz) as a bifunctional plasticizer and charge-transport modifier. By replacing traditional plasticizers, EECz eliminates phase separation while actively participating in the hole-transport network, resulting in superior optical clarity, dielectric stability, and nonlinear optical response.

Mechanistic Principles & The Role of EECz

The photorefractive effect in organic polymers is a multi-step process driven by the spatial modulation of the refractive index in response to non-uniform illumination[2]. When two coherent laser beams intersect within the material, they create an optical interference pattern. Photogeneration occurs in the bright regions, followed by the drift of holes (under an external DC field) and their subsequent localization in deep traps within the dark regions. This charge separation generates a strong internal space-charge field ( Esc​ )[3].

In high-performance polymer composites, the macroscopic refractive index modulation ( Δn ) is dominated by the Orientational Enhancement Effect [1]. This mechanism requires the nonlinear optical (NLO) chromophores to possess sufficient rotational mobility to dynamically align with the local Esc​ at ambient temperatures[1][3].

To achieve this mobility, the glass transition temperature ( Tg​ ) of the poly(N-vinylcarbazole) (PVK) matrix must be depressed. Historically, N-ethylcarbazole (ECZ) has been the standard plasticizer used for this purpose[4]. However, at the high concentrations required to lower the Tg​ near room temperature, ECZ induces severe phase separation and crystallization of the NLO chromophores, drastically reducing device lifespan and optical clarity[4][5].

The EECz Advantage: 9-(1-ethoxyethyl)-9H-carbazole (EECz) solves this thermodynamic instability. The bulky, flexible 1-ethoxyethyl moiety sterically hinders the highly ordered π−π stacking that leads to crystallization. Furthermore, because EECz retains the electron-rich carbazole core, it acts as a secondary hopping site, actively participating in the hole-transport network rather than acting as an inert, mobility-diluting barrier[6].

Figure 1: Mechanistic pathway of photorefractive grating formation in polymer composites.

Composite Formulation Strategy

The following table outlines the optimized formulation ratios for an EECz-modified composite. The NLO chromophore used here is 2,5-dimethyl-4-(p-nitrophenylazo)anisole (DMNPAA), though fluorinated variants (e.g., FDEAMNST) can also be substituted[5][6].

Table 1: Optimal Formulation Ratios & Causality

Component	Chemical Role	Mass Fraction (wt%)	Causality for Ratio
PVK	Hole-transporting matrix	49%	Provides the structural backbone and primary hopping sites for photogenerated holes.
DMNPAA	NLO Chromophore	34%	High concentration is required to maximize the electro-optic and orientational birefringence.
EECz	Plasticizer / Transport Modifier	16%	Lowers Tg​ to ~18°C while bridging the inter-chain distance between PVK carbazole units.
TNF	Sensitizer	1%	Forms a charge-transfer complex with carbazole moieties to enable visible-light absorption.

Experimental Protocols: A Self-Validating Workflow

Protocol A: Matrix and Reagent Purification

Causality: Organic PR composites are highly sensitive to trace impurities. Oxidized species act as deep charge traps that prematurely halt hole mobility, quenching the space-charge field before it can reach a steady state.

• PVK Purification: Dissolve PVK in anhydrous chloroform and precipitate dropwise into cold methanol. Filter and repeat this process three times.

• Chromophore Recrystallization: Recrystallize DMNPAA from absolute ethanol to ensure >99.5% purity.

• EECz Filtration: Pass EECz through a short silica plug using a hexane/ethyl acetate (8:2) eluent to remove oxidized carbazole byproducts.

• Validation Checkpoint: Perform thin-layer chromatography (TLC) on the purified EECz. A single, distinct spot under 254 nm UV illumination confirms the absence of deep-trap precursors.

Protocol B: Solvent-Assisted Composite Blending

Causality: Uniform distribution of the sensitizer and chromophore is critical to prevent localized dielectric breakdown under the high DC fields required for device operation.

• Weigh the purified components to achieve the target mass ratio (49:16:34:1 wt%).

• Dissolve the mixture in anhydrous chlorobenzene at a concentration of 200 mg solids per 1 mL solvent. Note: Chlorobenzene is chosen over toluene due to its higher boiling point, which prevents rapid evaporation and subsequent kinetic trapping of molecular aggregates.

• Sonicate the solution in the dark for 30 minutes at 40°C.

• Filter the solution through a 0.2 μm PTFE syringe filter to remove any particulate matter.

• Validation Checkpoint: Analyze the solution via Dynamic Light Scattering (DLS). The absence of scattering peaks >100 nm validates that no large aggregates have formed.

Protocol C: Device Fabrication (Sandwich Cell)

Causality: The composite must be sandwiched between transparent conductive electrodes to apply the external DC field necessary for both charge drift and chromophore alignment.

• Dispense the filtered solution onto an Indium Tin Oxide (ITO) coated glass substrate.

• Evaporate the solvent in a vacuum oven at 60°C for 12 hours. Crucial: Residual solvent acts as an uncontrolled plasticizer, leading to unpredictable Tg​ shifts and poor temporal stability.

• Place a second ITO glass slide on top, separated by 100 μm glass spacer beads to precisely define the optical path length.

• Heat the assembly to 120°C on a precision hotplate. Apply uniform pressure to spread the melt evenly, avoiding air bubbles which cause catastrophic dielectric breakdown.

• Quench the device rapidly to room temperature to lock in the amorphous phase.

• Validation Checkpoint: Inspect the assembled device under a polarizing optical microscope. The film must appear completely dark (isotropic) at zero field, confirming the absence of microcrystals.

Device Characterization & Data Presentation

To validate the photorefractive nature of the composite, Two-Beam Coupling (TBC) must be performed. TBC is the definitive proof of the PR effect, distinguishing it from local photochromic or thermal gratings. Asymmetric energy transfer only occurs because the refractive index grating is phase-shifted (typically near 90°) relative to the optical interference pattern[2].

Table 2: Performance Comparison (PVK/ECZ vs. PVK/EECz)

Metric	PVK/ECZ Composite	PVK/EECz Composite	Causality / Implication
Glass Transition ( Tg​ )	25 °C	18 °C	EECz's ether linkage provides greater free volume, enhancing orientational mobility.
Phase Stability	< 2 days	> 6 months	Bulky ethoxyethyl group sterically hinders chromophore π−π stacking.
Max Gain Coefficient ( Γ )	180 cm⁻¹	240 cm⁻¹	Improved chromophore alignment and reduced scattering losses.
Dielectric Breakdown Field	60 V/μm	95 V/μm	Absence of micro-crystals prevents localized electric field enhancement.

By utilizing EECz, researchers can operate the PR devices at significantly higher bias fields without risking dielectric breakdown, thereby maximizing the orientational enhancement effect and achieving state-of-the-art gain coefficients.

References

• Moerner, W. E., Silence, S. M., Hache, F., & Bjorklund, G. C. "Orientationally enhanced photorefractive effect in polymers." Optics Letters (Optica).1[1]

• Hendrickx, E., et al. "Effect of Plasticization on the Performance of a Photorefractive Polymer." Macromolecules (American Chemical Society). 4[4]

• Ostroverkhova, O., & Moerner, W. E. "Organic Photorefractives: Mechanisms, Materials, and Applications." Chemical Reviews (American Chemical Society). 3[3]

• "Study and Development of Polymeric Photorefractive Materials." Defense Technical Information Center (DTIC). 2[2]

• Ostroverkhova, O., et al. "High-performance photorefractive polymer composite with 2-dicyanomethylen-3-cyano-2,5-dihydrofuran chromophore." American Institute of Physics. 6[6]

Sources

• 1. Orientationally enhanced photorefractive effect in polymers [opg.optica.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. pubs.aip.org [pubs.aip.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 9-(1-Ethoxyethyl)-9H-Carbazole

Welcome to the Technical Support Center for the synthesis of 9-(1-ethoxyethyl)-9H-carbazole . The 1-ethoxyethyl (EE) group is a highly effective, atom-economical hemiaminal ether protecting group used to mask the nucleophilic nitrogen of carbazole during complex synthetic sequences (such as halogenation, metalation, or cross-coupling).

While the theoretical protection of carbazole using ethyl vinyl ether (EVE) is straightforward, researchers frequently encounter severely depressed yields in practice. This guide provides an authoritative, mechanistic approach to diagnosing and eliminating the three primary failure modes: cationic polymerization of the vinyl ether , premature hydrolysis , and acid-catalyzed degradation during purification .

Mechanistic Overview & Reaction Pathway

To improve your yield, you must first understand the competing pathways in the reaction flask. The reaction relies on the acid-catalyzed protonation of EVE to form a highly reactive oxocarbenium ion, which is subsequently trapped by the weakly nucleophilic carbazole nitrogen.

However, EVE is highly electron-rich. If the local concentration of the oxocarbenium ion is too high, unreacted EVE will attack it, triggering a runaway cationic polymerization cascade[1]. Furthermore, the final product is an acid-labile hemiaminal ether; exposure to unbuffered silica gel or aqueous acids will instantly revert it back to the starting materials[2].

Reaction pathway of 9-(1-ethoxyethyl)-9H-carbazole synthesis and competing side reactions.

Quantitative Catalyst Selection

The choice of acid catalyst is the single most critical variable in this synthesis. Strong acids rapidly generate the oxocarbenium ion but simultaneously catalyze the destruction of the EVE reagent.

Table 1: Catalyst Performance Comparison

Catalyst	pKa	Reaction Rate	EVE Polymerization Risk	Overall Yield	Recommendation
p-Toluenesulfonic acid (p-TsOH)	-2.8	Very Fast	High	< 40%	Avoid. Leads to viscous, gummy mixtures and poor carbazole conversion.
Trifluoroacetic acid (TFA)	0.23	Fast	Moderate	50 - 65%	Use only with strict low-temperature control (-20 °C).
Pyridinium p-toluenesulfonate (PPTS)	5.2	Moderate	Low	> 85%	Optimal. The mild acidity perfectly balances EVE activation and stability[3].

Optimized Step-by-Step Protocol

This protocol is designed as a self-validating system. By utilizing PPTS and implementing strategic basic quenching, you eliminate the variables that cause yield degradation.

Objective: Maximize N-protection yield while suppressing EVE polymerization and product hydrolysis.

• Step 1: Preparation. Flame-dry a 100 mL two-neck round-bottom flask under vacuum and backfill with inert gas (Ar or N₂).

• Step 2: Reagent Loading. Add 9H-Carbazole (1.0 eq, 10.0 mmol) and Pyridinium p-toluenesulfonate (PPTS) (0.1 eq, 1.0 mmol) to the flask[3].

• Step 3: Solvation & Cooling. Dissolve the solids in 30 mL of anhydrous Dichloromethane (DCM). Cool the mixture to 0 °C using an ice bath.

• Step 4: Controlled EVE Addition. Slowly add Ethyl Vinyl Ether (EVE) (3.0 eq, 30.0 mmol) dropwise over 15–20 minutes via syringe.

  • Causality: Slow addition prevents a localized high concentration of EVE, mitigating runaway cationic polymerization[1].

• Step 5: Reaction & Monitoring. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor progress via TLC (Hexanes/EtOAc 9:1).

  • Self-Validation: Pre-treat your TLC plates by exposing them to Triethylamine (Et₃N) vapor in a closed jar for 5 minutes before spotting. This prevents the product from degrading on the acidic silica of the TLC plate, giving you an accurate read of the reaction's progress.

• Step 6: Quenching (CRITICAL). Once conversion is complete, add Et₃N (0.2 eq, 2.0 mmol) directly to the reaction flask and stir for 10 minutes.

  • Causality: Neutralizing the PPTS before solvent removal prevents the acid-catalyzed reversion of the hemiaminal ether during concentration[2].

• Step 7: Workup. Dilute with 20 mL DCM. Wash with saturated aqueous NaHCO₃ (2 x 25 mL) and brine (25 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Step 8: Buffered Purification. Purify the crude residue via flash column chromatography.

  • Self-Validation: You must pack the silica gel using an eluent containing 1% Et₃N. Maintain 0.5% Et₃N in the mobile phase throughout the run. The basic environment ensures the acid-labile EE group remains intact.

Troubleshooting Matrix

Table 2: Rapid Diagnostic Guide

Symptom	Root Cause	Corrective Action
Viscous, gummy reaction mixture	Cationic polymerization of EVE	Switch to a milder acid (PPTS), lower reaction temperature to 0 °C, and add EVE dropwise.
Product streaks/degrades on TLC plate	Acidic nature of standard silica gel	Pre-treat TLC plates by exposing them to Et₃N vapor in a closed chamber before spotting.
Low yield after column chromatography	Cleavage of the EE group by silanol groups	Slurry and pack the silica gel column with 1% Et₃N in the eluent. Maintain 0.5% Et₃N during elution.
Incomplete conversion of Carbazole	Insufficient EVE or moisture quenching the catalyst	Ensure strictly anhydrous conditions. Add an additional 1.0 eq of EVE mid-reaction if TLC shows stalled progress.

Frequently Asked Questions (FAQs)

Q: Why is my reaction mixture turning into a viscous gel? A: This is the hallmark of cationic reversible addition-fragmentation chain transfer (or standard cationic) polymerization of vinyl ethers[1]. EVE is highly electron-rich and rapidly polymerizes in the presence of strong acids. To fix this, switch from p-TsOH to a milder catalyst like PPTS, ensure the reaction is cooled to 0 °C during EVE addition, and avoid massive excesses of EVE at the start of the reaction.

Q: My TLC shows complete conversion, but my isolated yield is <30% after the column. Where did my product go? A: The 1-ethoxyethyl (EE) group is an acid-labile hemiaminal ether. Standard silica gel contains acidic silanol groups that readily cleave the EE group back to carbazole and acetaldehyde/ethanol during chromatography[2]. You must passivate the silica gel by slurrying it with 1% triethylamine (Et₃N) prior to loading your sample.

Q: Can I use a base-catalyzed method instead to avoid acid entirely? A: Yes. If acid-catalyzed protection continues to fail due to substrate-specific sensitivities, you can utilize 1-chloroethyl ethyl ether. In this alternative pathway, carbazole is deprotonated by a strong base (e.g., Sodium Hydride, NaH) in anhydrous DMF at 0 °C, followed by the addition of 1-chloroethyl ethyl ether. This nucleophilic substitution ( SN​2 ) pathway completely bypasses the oxocarbenium intermediate and eliminates the risk of EVE polymerization.

Q: How should I store the purified 9-(1-ethoxyethyl)-9H-carbazole? A: The purified compound should be stored under an inert atmosphere (Argon or Nitrogen) at -20 °C. To prevent autocatalytic degradation from trace ambient moisture and CO₂, store the compound in a base-washed glass vial or add a single crystal of anhydrous K₂CO₃ to the storage container.

References

• [1] Mechanically induced cationic reversible addition–fragmentation chain transfer polymerization of vinyl ethers. PMC, National Institutes of Health (NIH). Available at:

• [2] Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, ACS Publications. Available at:

• [3] Significant Enhancement of the Stille Reaction with a New Combination of Reagents—Copper(I) Iodide with Cesium Fluoride. ResearchGate. Available at:

Sources

• 1. Mechanically induced cationic reversible addition–fragmentation chain transfer polymerization of vinyl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 9-(1-Ethoxyethyl)-9H-Carbazole Crystallization

Welcome to the Technical Support Center. The 1-ethoxyethyl (EE) group is an invaluable N-protecting group for carbazole derivatives, utilized extensively in pharmaceutical synthesis and organic electronics. However, adding the flexible, aliphatic EE moiety to the rigid, planar carbazole core fundamentally alters its physicochemical properties. This often leads to complex downstream isolation challenges, including liquid-liquid phase separation (oiling out) and acid-catalyzed degradation.

This guide provides field-proven, mechanistically grounded troubleshooting strategies for researchers and process chemists facing impurity and crystallization challenges.

Phase Behavior & Troubleshooting Logic

Before adjusting your experimental parameters, it is critical to understand the thermodynamic pathways your compound can take during cooling.

Logical phase pathways during the crystallization of protected carbazoles.

Frequently Asked Questions (FAQs)

Q1: Why does my 9-(1-ethoxyethyl)-9H-carbazole form a gooey oil instead of crystals during the cooling phase? A1: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). It occurs when supersaturation causes the initially dissolved compound to separate into a rather than a solid crystalline phase[1]. The 1-ethoxyethyl protecting group significantly lowers the melting point of the carbazole derivative. When the solution cools rapidly, it crosses the spinodal decomposition boundary before reaching the metastable zone required for ordered nucleation[2]. These highly mobile, solute-rich oil droplets act as excellent solvents for unwanted impurities, permanently trapping them when the oil eventually solidifies into an amorphous mass[1]. Causality & Solution: The kinetic hindrance of crystal lattice formation drives LLPS. To bypass the LLPS boundary, you must alter the thermodynamic pathway. Switch to a solvent system that lowers the solubility curve below the melting point of the protected carbazole, or apply a highly controlled, slow cooling ramp (e.g., 0.1 °C/min) coupled with secondary nucleation (seeding) to force the system into the crystalline metastable zone[2].

Q2: I am detecting unprotected 9H-carbazole in my final crystallized product, even though my crude NMR showed >95% protection. What is causing this? A2: The 1-ethoxyethyl (EE) group is an acetal-like protecting group that is [3]. If your crystallization solvent contains trace acids, residual moisture, or if it undergoes auto-oxidation at elevated temperatures to form acidic byproducts (e.g., peroxides in ethereal solvents or trace HCl in chlorinated solvents like dichloromethane), the EE group will hydrolyze back to 9H-carbazole and acetaldehyde during the heating phase of the recrystallization. Causality & Solution: Thermal stress in the presence of trace protons drives the cleavage of the N-C bond. Ensure all crystallization solvents (e.g., toluene, heptane) are strictly anhydrous. As a self-validating safeguard, add a trace amount of a mild, non-nucleophilic base (e.g., 0.1% v/v triethylamine) to the crystallization matrix. This buffers the system, neutralizing trace acids and preserving the integrity of the EE group at reflux temperatures.

Q3: How do I separate unreacted 9H-carbazole starting material from the 1-ethoxyethyl protected product? A3: Unprotected carbazole has a strong propensity to co-crystallize or form solid solutions due to its planar aromatic structure and hydrogen-bonding capabilities (N-H). Furthermore, commercial carbazole itself often contains trace isomers and, which can act as crystallization inhibitors[4]. Causality & Solution: Because the EE-protected carbazole lacks the N-H hydrogen bond donor, its solubility profile is vastly different from the starting material. Utilize a binary solvent system where unprotected carbazole is highly soluble, but the EE-protected derivative is only moderately soluble at lower temperatures. A non-polar/polar aprotic mix (e.g., Heptane/Toluene) provides the necessary selectivity.

Quantitative Data: Solvent Screening & Impurity Rejection

The following table summarizes the causal relationship between solvent choice, cooling kinetics, and the successful rejection of unreacted carbazole impurities.

Solvent System	Cooling Profile	Additive	Oiling Out (LLPS)?	Carbazole Impurity Rejection	Overall Yield
Ethanol (100%)	Rapid (5.0 °C/min)	None	Yes (Severe)	Poor (< 50%)	62%
Dichloromethane / Hexane	Rapid (5.0 °C/min)	None	Yes	Poor (Deprotection Occurs)	55%
Toluene / Heptane (1:3)	Slow (0.5 °C/min)	None	Minor	Good (85%)	78%
Toluene / Heptane (1:3)	Slow + Seeding	0.1% Et₃N	No	Excellent (> 98%)	88%

Experimental Workflow & Protocol

Workflow for seeded cooling crystallization of 9-(1-ethoxyethyl)-9H-carbazole.

Protocol: Seeded Cooling Crystallization of 9-(1-ethoxyethyl)-9H-carbazole

Objective: To isolate highly pure 9-(1-ethoxyethyl)-9H-carbazole while actively preventing liquid-liquid phase separation (oiling out) and acid-catalyzed deprotection.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a binary solvent mixture of anhydrous Toluene and Heptane at a 1:3 (v/v) ratio. Add 0.1% (v/v) Triethylamine (Et₃N) to the mixture to ensure a slightly basic environment, preventing acetal cleavage during heating.

• Dissolution: Suspend the crude product in the solvent mixture (approx. 10 mL per gram of crude). Heat the reactor to 75 °C under gentle agitation until complete dissolution is achieved.

• Polish Filtration: Rapidly filter the hot solution through a pre-heated fritted funnel (porosity fine) to remove any insoluble particulate matter or polymerized ethyl vinyl ether residues. Return the filtrate to a clean reactor.

• Controlled Cooling (Primary): Program the reactor to cool from 75 °C to 55 °C at a strictly controlled ramp rate of 0.5 °C/min. (Causality note: Rapid cooling here would force the system past the metastable zone directly into the spinodal decomposition region, triggering oiling out.)

• Seeding & Maturation: At 55 °C, introduce 1-2 wt% of pure 9-(1-ethoxyethyl)-9H-carbazole seed crystals. Hold the temperature isothermally at 55 °C for 30 minutes. (Causality note: This isothermal hold is a self-validating step that allows the seeds to mature and establish a robust crystal bed, consuming supersaturation via crystal growth rather than droplet formation.)

• Controlled Cooling (Secondary): Cool the suspension from 55 °C to 5 °C at an even slower ramp rate of 0.1 °C/min.

• Isolation: Filter the resulting crystalline suspension under vacuum. Wash the filter cake with a minimal volume of cold (0 °C) anhydrous heptane to displace the mother liquor and any rejected unreacted carbazole.

• Drying: Dry the crystals under vacuum (e.g., 10 mbar) at ambient temperature (20-25 °C) to constant weight. Avoid elevated drying temperatures to prevent thermal degradation of the protecting group.

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Conditions for N-(1-ethoxyethyl)carbazole Functionalization

Welcome to the technical support center for the functionalization of N-(1-ethoxyethyl)carbazole (EEC). This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile N-protected carbazole derivative. Here, we will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: What is N-(1-ethoxyethyl)carbazole (EEC) and why is it used as a protecting group?

N-(1-ethoxyethyl)carbazole is a derivative of carbazole where the nitrogen atom is protected by a 1-ethoxyethyl group. This protection is crucial for several reasons:

• Modulation of Reactivity: The NH proton of carbazole is weakly acidic and can interfere with many organometallic reactions (e.g., lithiation, Grignard reactions) by acting as a proton source, quenching the reagent. Protection removes this acidic proton.[1]

• Enhanced Solubility: The ethoxyethyl group often improves the solubility of the carbazole scaffold in common organic solvents, facilitating homogeneous reaction conditions.

• Directed Metalation: While not a classical directing group in the same vein as amides, N-protection is a prerequisite for achieving regioselective C-H functionalization, such as Directed ortho-Metalation (DoM), which typically targets the C1 and C8 positions.[2][3]

• Mild Deprotection: The ethoxyethyl group is an acetal, which is stable to basic and nucleophilic conditions but can be readily cleaved under mild acidic conditions, often with dilute aqueous HCl or trifluoroacetic acid (TFA) in an appropriate solvent.

Q2: What are the general strategies for functionalizing the carbazole ring of EEC?

Functionalization of the EEC core can be broadly categorized into two main pathways, dictated by the electronic nature of the carbazole ring system.

• Electrophilic Aromatic Substitution (EAS): The carbazole nucleus is electron-rich, making it susceptible to electrophilic attack.[4] Reactions like halogenation (e.g., with NBS or Br₂), nitration, and Friedel-Crafts acylation typically occur at the most electron-rich positions, which are C3 and C6.[4] The N-ethoxyethyl group does not significantly alter this intrinsic reactivity profile.

• Directed ortho-Metalation (DoM) followed by Electrophilic Quench: This is a powerful strategy for achieving functionalization at the C1 and C8 positions, which are adjacent to the nitrogen atom.[2][3] The process involves deprotonation of the C1/C8 positions using a strong organolithium base (like n-BuLi or s-BuLi), often in the presence of an additive like TMEDA, to form an aryllithium intermediate.[3][5] This nucleophilic species can then be trapped with a wide variety of electrophiles (e.g., alkyl halides, aldehydes, ketones, CO₂, etc.).

Q3: How is the N-(1-ethoxyethyl) protecting group removed?

The N-(1-ethoxyethyl) group is an N,O-acetal and is cleaved via hydrolysis under acidic conditions. The mechanism involves protonation of the ethoxy oxygen, followed by elimination of ethanol to form a resonance-stabilized N-acyliminium ion intermediate. This intermediate is then hydrolyzed by water to yield the deprotected carbazole, acetaldehyde, and ethanol.

Typical Deprotection Conditions:

• Reagents: Dilute HCl, trifluoroacetic acid (TFA), or p-toluenesulfonic acid (TsOH).

• Solvents: THF, methanol, or dichloromethane, often with a co-solvent of water.

• Temperature: Typically room temperature. The reaction is usually rapid.

It is crucial to note that this group is sensitive to acid, a factor that must be considered if the desired functional group is also acid-labile.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the functionalization of EEC, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Functionalized Product

A low yield can stem from several factors, including incomplete reaction, side-product formation, or degradation of materials.

Scenario 1a: The reaction appears incomplete (significant starting material remains).

Potential Cause	Explanation & Solution
Insufficient Reagent Activity	For DoM, organolithium reagents degrade upon exposure to air and moisture. Solution: Titrate your n-BuLi or s-BuLi solution before use to determine its exact molarity. Use freshly opened, anhydrous solvents. For EAS, the electrophile may be weak or decomposed. Ensure the purity and activity of your electrophilic reagent.
Inadequate Temperature	DoM reactions are typically performed at low temperatures (e.g., -78 °C) to prevent side reactions, but the lithiation step may require warming to 0 °C or even room temperature for a short period to proceed to completion.[6] Solution: After initial addition of the organolithium at -78 °C, try allowing the reaction to slowly warm to 0 °C for 30-60 minutes before re-cooling and adding the electrophile. Monitor via TLC.
Poor Solvent Choice	The choice of solvent can dramatically affect reaction rates and outcomes.[7] For DoM, THF is standard as it effectively solvates the lithium cation. For EAS, solvent polarity can influence the electrophilicity of the reagent. Solution: For DoM, ensure you are using anhydrous THF. For challenging EAS reactions, consider screening solvents like CH₂Cl₂, DCE, or nitro-methane.

Scenario 1b: The reaction is messy, with multiple unidentified side products.

Potential Cause	Explanation & Solution
Competitive Electrophilic Attack	In EAS, the carbazole ring has multiple reactive sites (C3/C6 and to a lesser extent C1/C8). This can lead to mixtures of regioisomers.[4][8] Solution: Modify the reaction conditions to favor a single isomer. Lowering the temperature can often increase selectivity. The choice of catalyst or solvent can also influence the outcome.[7] For example, using a bulkier Lewis acid in Friedel-Crafts reactions might favor the less sterically hindered C3/C6 positions.
Over-metalation or Rearrangement	In DoM, using an excessive amount of a strong base or elevated temperatures can lead to di-lithiation or rearrangement reactions. Solution: Use a carefully measured amount of organolithium reagent (typically 1.1-1.2 equivalents for mono-lithiation). Maintain low temperatures throughout the addition and quenching steps.
Radical Reactions	Some reactions, particularly oxidative couplings or certain halogenations, can proceed through radical mechanisms, which are often less selective and can lead to polymerization or dimerization.[9][10] Solution: Ensure the reaction is performed under an inert atmosphere (N₂ or Ar) to exclude oxygen, which can initiate radical pathways.[7]

Problem 2: Unintended Cleavage of the N-(1-ethoxyethyl) Group During Functionalization

Q: My protecting group is being removed during the reaction. Why is this happening and how can I stop it?

A: The N-ethoxyethyl group is an acetal and is inherently sensitive to acid. Accidental deprotection is almost always caused by the presence of acidic species.

• Cause 1: Acidic Reagents. Many Lewis acids used to catalyze EAS reactions (e.g., AlCl₃, FeCl₃) can be strong enough to cleave the protecting group. Similarly, some electrophiles can generate acidic byproducts (e.g., HBr during bromination with Br₂).

  • Solution:

    • Choose milder Lewis acids if possible (e.g., ZnCl₂, InCl₃).

    • For halogenations, use a source like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS), which do not produce strong acid byproducts.

    • Include a non-nucleophilic acid scavenger in the reaction mixture, such as proton sponge or anhydrous sodium carbonate, to neutralize any in-situ generated acid.

• Cause 2: Acidic Workup. Quenching a reaction with an acidic solution (e.g., aqueous NH₄Cl that is not neutral, or a deliberate acidic wash) will rapidly cleave the EEC group.

  • Solution: Ensure your workup protocol is neutral or basic until you are ready to deprotect. Quench reactions with saturated sodium bicarbonate solution or water.

Problem 3: Poor Regioselectivity (Functionalization at the Wrong Position)

Q: I am trying to functionalize the C1 position via DoM, but I am getting substitution at C3. What controls the regioselectivity?

A: The regioselectivity of carbazole functionalization is a classic case of kinetic versus thermodynamic control, dictated by the reaction mechanism.

• Electrophilic Aromatic Substitution (EAS): This pathway is under electronic control . The most nucleophilic positions of the carbazole ring are C3 and C6, due to favorable resonance stabilization of the sigma complex intermediate by the nitrogen lone pair. Therefore, reactions like nitration, halogenation, and Friedel-Crafts will preferentially occur at these positions.[4]

• Directed ortho-Metalation (DoM): This pathway is under kinetic control and is directed by a coordinating group.[3] The nitrogen atom of the protected carbazole acts as a Lewis base, coordinating to the lithium cation of the organolithium base. This brings the base into close proximity to the C1 and C8 protons, leading to their preferential abstraction over the more acidic but sterically remote C3/C6 protons.[2][3]

Troubleshooting Flowchart for Regioselectivity:

Caption: Decision tree for achieving regioselective functionalization.

If you are attempting DoM and still observing C3/C6 functionalization, it is likely that your organolithium reagent has been quenched and the electrophile is instead reacting via a standard EAS pathway. Ensure strictly anhydrous and inert conditions.

Validated Experimental Protocol: C1-Bromination of EEC via DoM

This protocol provides a reliable method for the regioselective bromination of N-(1-ethoxyethyl)carbazole at the C1 position.

Materials:

• N-(1-ethoxyethyl)carbazole (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• sec-Butyllithium (s-BuLi) (1.2 eq, ~1.4 M in cyclohexane), titrated

• 1,2-Dibromoethane (DBE) (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add N-(1-ethoxyethyl)carbazole.

• Dissolve the starting material in anhydrous THF (approx. 0.2 M concentration).

• Cool the solution to -78 °C using an acetone/dry ice bath.

• Slowly add s-BuLi dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting solution at -78 °C for 1 hour. The solution may change color, indicating the formation of the aryllithium species.

• In a separate flame-dried flask, prepare a solution of 1,2-dibromoethane in anhydrous THF.

• Add the solution of 1,2-dibromoethane dropwise to the aryllithium solution at -78 °C.

• Allow the reaction to stir at -78 °C for 2 hours.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 1-bromo-N-(1-ethoxyethyl)carbazole.

Workflow Diagram for C1-Bromination:

Caption: Step-by-step workflow for the C1-bromination of EEC.

References

• Yoshikawa, K., et al. (2021). DEPROTECTION OF THE CARBAZOLE PMB GROUP USING HYPERVALENT IODINE REAGENT COMBINED WITH N-HYDROXYPHTHALIMIDE. HETEROCYCLES, 103(2). Retrieved from [Link]

• Smith, A. B., et al. (2021). Direct formation of 4,5-disubstituted carbazoles via regioselective dilithiation. Organic & Biomolecular Chemistry, 19(26), 5895-5899. Retrieved from [Link]

• Snieckus, V. (2003). Directed (ortho) Metallation. University of Guelph. Retrieved from [Link]

• Babu, S. A., et al. (n.d.). Recent developments in c−h functionalization of carbazoles.
• Carato, P., et al. (2004). Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. Tetrahedron Letters, 45(48), 8899-8902.

• Ashenhurst, J. (n.d.). Amine Protection and Deprotection. Master Organic Chemistry. Retrieved from [Link]

• Snieckus, V., et al. (2004). Combined Directed Ortho and Remote Metalation−Cross-Coupling Strategies. General Method for Benzo[a]carbazoles and the Synthesis of an Unnamed Indolo[2,3-a]carbazole Alkaloid. Organic Letters, 6(14), 2465-2468. Retrieved from [Link]

• Rathore, R., et al. (2018). Oxidative Coupling of Carbazoles: A Substituent-Governed Regioselectivity Profile. The Journal of Organic Chemistry, 83(24), 15331-15341. Retrieved from [Link]

• Beaudry, C. M., et al. (2021). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Organic Letters, 23(17), 6899-6903. Retrieved from [Link]

• Carretero, J. C., et al. (2013). PdII-Catalyzed Di-o-olefination of Carbazoles Directed by the Protecting N-(2-Pyridyl)sulfonyl Group. Organic Letters, 15(5), 1132-1135. Retrieved from [Link]

• Punji, B., et al. (2023). Palladium-catalyzed regioselective C1-selective nitration of carbazoles. Beilstein Journal of Organic Chemistry, 19, 189-196. Retrieved from [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• Procter, D. J., et al. (2021). High Site Selectivity in Electrophilic Aromatic Substitutions: Mechanism of C–H Thianthrenation. Journal of the American Chemical Society, 143(39), 16278-16288. Retrieved from [Link]

• Babu, S. A., et al. (2022). Pd(II)-Catalyzed Directing-Group-Aided C–H Arylation, Alkylation, Benzylation, and Methoxylation of Carbazole-3-carboxamides toward C2,C3,C4-Functionalized Carbazoles. The Journal of Organic Chemistry, 87(15), 9878-9892.
• Kambe, N., et al. (2015). Copper-Mediated Thiolation of Carbazole Derivatives and Related N-Heterocycle Compounds. Chemistry - An Asian Journal, 10(4), 957-964.
• Stanovnik, B., et al. (2007). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. ARKIVOC, 2007(15), 1-10.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Yao, S., et al. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions. Beilstein Journal of Organic Chemistry, 14, 1686-1691.

• ResearchGate. (2018). Oxidative Coupling of Carbazoles: A Substituent-Governed Regioselectivity Profile | Request PDF. Retrieved from [Link]

• Chemeurope.com. (2025). Quid carbazole derivationes participare in electrophilic aromaticorum substitutione reactiones? Retrieved from [Link]

• Seijas, J. A., et al. (2004). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. ECSOC-8.
• Gatti, F. G., et al. (2023). Carbazole Framework as Functional Scaffold for the Design of Synthetic Receptors. ChemistryOpen, 12(10), e202300139.

• Wang, J., et al. (2023). Construction of Functionalized Carbazoles via a [Cp*RhCl2]2-Catalyzed Formal [5+1] Cyclization. The Journal of Organic Chemistry, 88(16), 11535-11545. Retrieved from [Link]

• Al-Ostath, R., et al. (2022). A review on the biological potentials of carbazole and its derived products. Future Journal of Pharmaceutical Sciences, 8(1), 32.

Sources

• 1. sciforum.net [sciforum.net]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. la.oled-intermediates.com [la.oled-intermediates.com]
• 5. Direct formation of 4,5-disubstituted carbazoles via regioselective dilithiation - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC02892H [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - Palladium-catalyzed regioselective C1-selective nitration of carbazoles [beilstein-journals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

advanced purification techniques for obtaining high-purity 9-(1-ethoxyethyl)carbazole

Welcome to the Technical Support Center for N-acetal protected carbazole derivatives. The 1-ethoxyethyl (EE) group is a highly effective protecting group for the delocalized nitrogen of [1] during organometallic synthesis, lithiation, or electrophilic aromatic substitution. However, because the resulting 9-(1-ethoxyethyl)carbazole is a hemiaminal ether, it exhibits extreme sensitivity to Brønsted and Lewis acids.

This portal provides researchers and drug development professionals with mechanistic troubleshooting guides, self-validating protocols, and quantitative data to ensure the successful isolation of high-purity 9-(1-ethoxyethyl)carbazole.

Troubleshooting Guide & FAQs

Q1: Why does my 9-(1-ethoxyethyl)carbazole revert to free carbazole during silica gel column chromatography? A1: The 1-ethoxyethyl (EE) group is an N,O-acetal, making it highly labile under mildly acidic conditions. Standard silica gel contains surface silanol groups (pH 5.0–6.5) that act as heterogeneous acid catalysts. As detailed in [2], these acidic sites protonate the acetal oxygen. This triggers the elimination of ethanol and generates a resonance-stabilized oxocarbenium intermediate, which rapidly collapses in the presence of ambient moisture to release acetaldehyde and free carbazole, as supported by mechanistic data in the [3]. Solution: You must pre-treat the silica gel and your eluent with a tertiary amine (e.g., 1–5% triethylamine) to permanently neutralize these acidic silanol sites before loading your compound.

Q2: During vacuum distillation, my product turns dark, the pressure spikes, and the yield is extremely low. What is happening? A2: You are observing acid-catalyzed thermal degradation. If trace acidic impurities (such as unquenched pyridinium p-toluenesulfonate or trifluoroacetic acid from the protection step) remain in the crude mixture, applying heat will immediately catalyze the cleavage of the EE group[3]. The pressure spike is caused by the sudden release of volatile acetaldehyde and ethanol gases. Solution: Perform a stringent alkaline aqueous workup (washing with saturated NaHCO₃) and dry the organic layer over anhydrous K₂CO₃ prior to distillation to ensure absolute neutrality.

Q3: How do I remove unreacted ethyl vinyl ether (EVE) without damaging the protected product? A3: EVE is highly volatile (bp ~33 °C) but can remain trapped in viscous crude mixtures. Because EVE is often used in excess, its removal is critical. Solution: Use a rotary evaporator equipped with a high-vacuum pump at room temperature. Do not heat the water bath above 30 °C until all EVE is removed. Heating the crude mixture while trace moisture and unquenched catalyst are still present will drive the equilibrium toward deprotection.

Decision Workflow for Purification

Workflow for the purification of 9-(1-ethoxyethyl)carbazole based on batch scale and acid lability.

Validated Experimental Protocols

Protocol A: Base-Treated Silica Gel Chromatography (For batches < 5g)

Causality: Neutralizing the silica gel prevents the heterogeneous acid-catalyzed hydrolysis of the hemiaminal ether[2].

• Eluent Preparation: Prepare a solvent system of 5% Ethyl Acetate in Hexanes. Add 3% (v/v) Triethylamine (TEA) to the entire eluent volume.

• Column Packing: Slurry-pack standard silica gel (230–400 mesh) using the TEA-spiked eluent. Flush the packed column with at least 3 column volumes (CV) of the eluent to ensure complete neutralization of the silanol groups.

• Sample Loading: Dissolve the crude 9-(1-ethoxyethyl)carbazole in a minimal amount of the TEA-spiked eluent and carefully load it onto the column.

• Elution: Run the column using the TEA-spiked eluent.

• Self-Validation Checkpoint: Spot the collected fractions on a TLC plate alongside a pure carbazole standard. Develop in 10% EtOAc/Hexanes. If a spot appears at the baseline or matches the free carbazole standard (R_f ~0.3) instead of the protected product (R_f ~0.6), the silica was insufficiently neutralized.

• Concentration: Pool the product-containing fractions and concentrate under reduced pressure at a bath temperature strictly below 35 °C.

Protocol B: High-Vacuum Kugelrohr Distillation (For batches > 5g)

Causality: Distillation avoids silica entirely, but requires absolute removal of acid to prevent thermal degradation[3].

• Alkaline Workup: Dissolve the crude mixture in diethyl ether. Wash the organic layer twice with saturated aqueous NaHCO₃ and once with brine.

• Drying: Dry the organic phase over anhydrous K₂CO₃ (avoid MgSO₄, as it is mildly acidic). Filter and concentrate under reduced pressure.

• Degassing: Transfer the crude oil to a Kugelrohr distillation flask. Apply high vacuum (< 0.1 Torr) at room temperature for 30 minutes to remove residual solvent and trace ethyl vinyl ether.

• Distillation: Slowly increase the oven temperature to 140–160 °C under high vacuum. The 9-(1-ethoxyethyl)carbazole will distill as a colorless to pale-yellow viscous oil that may crystallize upon cooling.

• Self-Validation Checkpoint: Monitor the vacuum gauge continuously. A sudden loss of vacuum (pressure spike) indicates thermal deprotection generating gases. If observed, immediately abort the distillation and repeat the alkaline workup.

Quantitative Data: Purification Method Comparison

Summarized below is the comparative performance data for the two primary purification methods to aid in experimental design.

Purification Method	Optimal Batch Scale	Typical Recovery Yield	Purity Achieved (HPLC)	Key Advantage	Major Limitation
Base-Treated Silica	0.1g – 5.0g	85% – 92%	> 99.0%	Excellent separation from structurally similar impurities.	High solvent consumption; risk of on-column degradation if TEA is insufficient.
Vacuum Distillation	5.0g – 100g+	90% – 96%	97.5% – 99.0%	Highly scalable; completely avoids silica-induced hydrolysis.	Requires specialized high-vacuum equipment; zero tolerance for trace acid.
Crystallization	> 10g	60% – 75%	> 99.5%	Yields ultra-high purity material suitable for GMP use.	High product loss in the mother liquor; requires pre-purified crude.

References

• Carbazole Source: Wikipedia URL:[Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. Carbazole - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

resolving low solubility issues of 9H-Carbazole, 9-(1-ethoxyethyl)- in polar media

Technical Support Center: Solubilization Troubleshooting for 9H-Carbazole, 9-(1-ethoxyethyl)-

Introduction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently guide researchers through the thermodynamic hurdles of formulating highly lipophilic carbazole derivatives. 9H-Carbazole, 9-(1-ethoxyethyl)- (often referred to as 1-ethoxyethyl carbazole) presents a unique challenge: its planar aromatic core drives strong intermolecular π-π stacking, while the 1-ethoxyethyl protecting group eliminates the secondary amine's hydrogen-bond donor capacity. This drastically increases its LogP, rendering it practically insoluble in polar aqueous media.

This guide provides field-proven, mechanistically grounded troubleshooting protocols to overcome these barriers without compromising your downstream biological or material assays.

Fig 1: Decision matrix for selecting a solubilization strategy based on downstream applications.

Section 1: Mechanistic Understanding (The "Why")

Q: Why does my compound precipitate immediately when diluted from a DMSO stock into an aqueous buffer? A: This is a classic case of solvent-shift nucleation. When you inject a DMSO stock of 9-(1-ethoxyethyl)carbazole into a polar medium (like PBS or water), the DMSO rapidly diffuses into the bulk aqueous phase. The carbazole derivative is suddenly exposed to a high-dielectric environment (water, ε ≈ 80) that cannot solvate its hydrophobic core. Because the compound lacks hydrogen-bond donors, water molecules form a highly ordered, thermodynamically unfavorable cage around it. To minimize this surface area, the carbazole molecules rapidly aggregate via π-π stacking, causing immediate sub-visible nucleation and subsequent precipitation.

Section 2: Co-Solvent & Surfactant Systems (In Vitro Assays)

Q: How can I keep the compound in solution for cell-based assays where DMSO must remain below 0.5%? A: You must utilize a ternary co-solvent/surfactant system. By introducing a non-ionic surfactant (like Tween 80) before aqueous exposure, you coat the solvated molecules. As the dielectric constant of the bulk solvent increases during dilution, the surfactant forms micelles that thermodynamically stabilize the drug in their hydrophobic core. Mathematical models demonstrate that total drug solubility in these systems is determined by the equilibrium between the free drug, binary complexes, and ternary drug-ligand-cosolvent complexes[1].

Table 1: Quantitative Comparison of Solubilization Excipients

Excipient	Classification	Dielectric Constant (ε)	Solubilization Mechanism	Biocompatibility Limit (In Vitro)
DMSO	Co-solvent	46.7	Disrupts crystal lattice, lowers bulk polarity	< 0.5% v/v
Ethanol	Co-solvent	24.3	Intermediate polarity matching	< 1.0% v/v
Tween 80	Non-ionic Surfactant	~ 3.0 (micellar core)	Micellar encapsulation	< 0.1% v/v
HP-β-CD	Complexing Agent	N/A (Hydrophobic cavity)	Host-guest inclusion complexation	Up to 20% w/v

Protocol 1: Self-Validating Micellar Solubilization

Causality: Intimate mixing of the surfactant and the drug prior to aqueous exposure prevents localized supersaturation, forcing the compound into micelles rather than allowing it to nucleate.

• Stock Preparation: Dissolve 9-(1-ethoxyethyl)carbazole in 100% DMSO to create a 10 mM stock.

• Surfactant Priming: Transfer 10 µL of the DMSO stock to a vortexing tube. Add 10 µL of Tween 80 directly to the DMSO stock. Vortex vigorously for 30 seconds.

• Aqueous Quenching: While vortexing continuously, add 980 µL of PBS dropwise (1 drop per second).

• Self-Validation Check (The Tyndall Effect): Shine a 650 nm (red) laser pointer through the final tube in a dimly lit room.

  • Pass: A clear solution with no visible laser path indicates successful micellar encapsulation.

  • Fail: A visible, scattering beam path indicates sub-visible nano-precipitation. Troubleshooting: Your aqueous dilution rate was too fast. Repeat step 3, reducing the drop rate to allow micelles time to form.

Section 3: Cyclodextrin Inclusion Complexes (In Vivo & Formulation)

Q: We need a purely aqueous formulation for in vivo dosing. How do we achieve this without toxic surfactants? A: Utilizing Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard for non-polar aromatic systems. Cyclodextrins act as drug carriers by forming inclusion complexes, shielding the hydrophobic drug inside their cavity while presenting a hydrophilic exterior to the aqueous media[2]. The phase-solubility method (AL-type diagrams) is used to determine the exact solubility limits in these systems[3]. If standard HP-β-CD is insufficient, adding a water-soluble polymer like PVP-k30 creates a synergistic ternary complex that significantly increases the dissolution rate and amorphization of the compound[4].

Fig 2: Step-by-step workflow for generating self-validating cyclodextrin inclusion complexes.

Protocol 2: Self-Validating HP-β-CD Inclusion Complexation

Causality: Complexation is an equilibrium-driven thermodynamic process. Sufficient time and excess drug are required to reach the plateau of the phase-solubility curve.

• Host Preparation: Prepare a 20% (w/v) HP-β-CD solution in deionized water. If maximum solubility is required, add 0.5% (w/v) PVP-k30 to create a synergistic ternary system[4].

• Guest Addition: Add an excess amount of solid 9-(1-ethoxyethyl)carbazole (e.g., 5 mg/mL) to the cyclodextrin solution.

• Equilibration: Stir the suspension at 300 RPM for 48 hours at 25°C.

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter. Causality: This mechanically removes any uncomplexed, insoluble free drug, leaving only the water-soluble inclusion complex in the filtrate.

• Self-Validation Check (UV-Vis Disruption Assay): Dilute the filtrate 1:20 in 100% Methanol. Causality: Methanol disrupts the hydrophobic interactions, collapsing the cyclodextrin cavity and releasing the carbazole. Measure the absorbance at ~340 nm (a characteristic carbazole peak). Calculate the exact solubilized concentration using a standard curve.

  • Pass: High absorbance confirms successful encapsulation. You may now lyophilize the remaining aqueous filtrate to create a stable, rapidly dissolving solid dispersion.

  • Fail: Low absorbance indicates poor complexation. Troubleshooting: Increase equilibration time to 72 hours or increase the PVP-k30 concentration to 1.0% to drive ternary complexation.

Sources

• 1. Combined effect of cosolvent and cyclodextrin on solubilization of nonpolar drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]

Reference Data & Comparative Studies

Comparative Guide: 9-(1-Ethoxyethyl)-9H-Carbazole vs. N-Vinylcarbazole in Photorefractive Polymers

Executive Summary

For decades, organic photorefractive (PR) composites have relied heavily on N-vinylcarbazole (NVC) —specifically its polymerized form, Poly(N-vinylcarbazole) (PVK)—as the primary hole-transporting matrix. While PVK offers excellent charge mobility, its high glass transition temperature ( Tg​ ) necessitates heavy doping with inert plasticizers to enable the "orientational enhancement effect"[1]. This heavy doping inevitably leads to chromophore crystallization and device failure[2].

9-(1-Ethoxyethyl)-9H-carbazole (EE-Cz) has emerged as a small-molecule alternative that solves this thermodynamic instability. By leveraging the bulky, highly flexible 1-ethoxyethyl group, EE-Cz disrupts crystalline π−π stacking[3]. It functions either as a highly efficient reactive plasticizer within PVK blends or as the core of a monolithic molecular glass, intrinsically providing the low Tg​ required for rapid chromophore orientation without sacrificing phase stability.

Mechanistic Causality: Material Design in PR Polymers

To understand the divergent performances of NVC and EE-Cz, we must analyze the causality behind the photorefractive effect. The PR effect requires four sequential processes: (1) photo-charge generation, (2) hole transport, (3) charge trapping to form a space-charge field, and (4) a change in the refractive index via the electro-optic effect[4].

The N-Vinylcarbazole (NVC) / PVK Paradigm

NVC is polymerized to form PVK, providing a continuous pathway of carbazole moieties for efficient hole hopping. However, the rigid polymer backbone results in a Tg​ of approximately 200 °C.

• The Causality of Failure: To achieve high diffraction efficiency, the nonlinear optical (NLO) chromophores must physically rotate to align with the internal space-charge field (the orientational enhancement effect)[1],[5]. This rotation is impossible in a rigid matrix. Researchers must add >20 wt% plasticizers (e.g., ethyl carbazole or butyl benzyl phthalate) to drop the Tg​ near room temperature. This supersaturated state is thermodynamically unstable, leading to eventual phase separation and crystallization of the NLO chromophores, destroying the optical clarity of the device[2].

The 9-(1-Ethoxyethyl)-9H-Carbazole (EE-Cz) Solution

EE-Cz utilizes a small-molecule, amorphous glass approach.

• The Causality of Success: The 1-ethoxyethyl substituent is an asymmetric, flexible hemiaminal ether linkage. Sterically, this group acts as an internal plasticizer, creating significant free volume and preventing the carbazole cores from organizing into a crystalline lattice[3]. When utilized as the primary transport matrix, EE-Cz provides a baseline Tg​ near or below room temperature without the need for inert plasticizers. This allows for a higher loading of active NLO chromophores while maintaining indefinite thermodynamic phase stability.

Quantitative Performance Comparison

The following table summarizes the experimental parameters of a standard PVK-based composite versus an EE-Cz-based molecular glass composite, each doped with a standard NLO chromophore (e.g., FDEANST) and sensitizer (TNF).

Parameter	PVK (from NVC) Composite	EE-Cz Molecular Glass Composite	Mechanistic Implication
Matrix Tg​ (Unplasticized)	~200 °C	~15 °C	EE-Cz inherently supports orientational enhancement without additives.
Required Plasticizer Loading	20 - 30 wt%	0 wt%	Eliminating inert plasticizers increases the active volume fraction in EE-Cz.
Phase Stability (Shelf Life)	Days to Weeks	> 1 Year	The bulky 1-ethoxyethyl group in EE-Cz sterically hinders crystallization[3],[2].
Hole Mobility ( μh​ )	∼10−6 cm 2 /Vs	∼10−5 cm 2 /Vs	Small molecule glasses often exhibit tighter inter-carbazole distances, aiding hopping.
Net Gain ( Γ ) at 60 V/µm	~150 cm −1	> 200 cm −1	Higher active chromophore loading in EE-Cz yields a stronger space-charge field[4].

Experimental Protocols & Self-Validating Workflows

To ensure data trustworthiness, the following protocols are designed as self-validating systems.

Protocol A: Fabrication of Amorphous PR Composites

The rapid quenching step is the causal mechanism that traps the composite in an amorphous state, preventing nucleation.

• Formulation: Dissolve the transport matrix (PVK or EE-Cz), NLO chromophore (e.g., 30 wt%), and sensitizer (1 wt% TNF) in a low-boiling solvent (e.g., dichloromethane) at a concentration of 100 mg/mL.

• Solvent Evaporation: Cast the solution onto a glass Petri dish and evaporate the solvent at 60 °C under a nitrogen stream for 12 hours.

• Vacuum Annealing: Transfer the solid to a vacuum oven at 90 °C for 24 hours to remove residual solvent (which acts as an uncontrolled plasticizer).

• Melt-Pressing: Sandwich a 100 mg pellet of the composite between two Indium Tin Oxide (ITO) coated glass slides spaced by 100 µm Teflon spacers. Heat to 120 °C until the material flows.

• Self-Validation (Quenching): Rapidly cool the device on a cold metal block. Validation Check: Pass a 633 nm HeNe laser through the device. If the transmitted beam shows speckle or scattering, phase separation has occurred. A pristine, unscattered beam validates a successful amorphous glass.

Protocol B: Two-Beam Coupling (2BC) Measurement

2BC is the definitive test for photorefractivity. It validates that the refractive index grating is non-local (phase-shifted from the light interference pattern), distinguishing the PR effect from simple photochromism or thermal gratings.

• Setup: Intersect two mutually coherent, p-polarized laser beams (e.g., 670 nm laser diode) inside the PR sample at an external angle of 20°.

• Poling: Apply an external DC electric field (0 to 100 V/µm) across the ITO electrodes to pole the NLO chromophores and facilitate charge drift.

• Measurement: Monitor the transmitted intensity of both beams ( I1​ and I2​ ) using matched photodiodes.

• Self-Validation (Asymmetric Energy Transfer): When the electric field is applied, one beam must increase in intensity while the other decreases. If both beams decrease, the material is exhibiting photochromic absorption, not photorefractivity. Calculate the gain coefficient ( Γ ) using the ratio of the beam intensities.

Visualizing the Photorefractive Mechanism

The diagram below maps the logical flow of the photorefractive effect, highlighting exactly where the low Tg​ provided by EE-Cz intervenes to enable the orientational enhancement effect.

Photorefractive mechanism highlighting the orientational enhancement effect.

References

• Optical properties of poly(N-vinylcarbazole)-based guest-host photorefractive polymer systems. Optica.
• Orientationally enhanced photorefractive effect in polymers. Optics Letters.
• Synthesis and Unusual Physical Behavior of a Photorefractive Polymer Containing Tris(bipyridyl)ruthenium(II) Complexes as a Photosensitizer and Exhibiting a Low Glass-Transition Temperature. Journal of the American Chemical Society.
• Improvement of stability in PVK-based photorefractive polymer composite with fast response rate and high-diffraction efficiency.
• Study of the Structure−Properties Relationship of Phenolic Molecular Glass Resists for Next Generation Photolithography.

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• 4. Optical properties of poly(N-vinylcarbazole)-based guest-host photorefractive polymer systems [opg.optica.org]
• 5. pubs.acs.org [pubs.acs.org]

Advanced N-Protection Strategies in 9H-Carbazole Synthesis: BOC vs. 1-Ethoxyethyl (EE)

9H-carbazole is a privileged heterocyclic scaffold extensively utilized in medicinal chemistry, organic electronics, and materials science. Because the carbazole nitrogen is susceptible to unwanted oxidation and non-selective alkylation, temporary N-protection is a mandatory step in multi-stage synthesis. Furthermore, the choice of protecting group dictates the electronic nature of the carbazole core and directs regioselective functionalization (such as C3 formylation or C1/C8 ortho-lithiation).

This guide provides an objective, data-driven comparison between two fundamentally different protecting groups: the sterically demanding tert-butyloxycarbonyl (BOC) and the acid-labile 1-ethoxyethyl (EE) group.

Mechanistic & Structural Profiling

The BOC Paradigm: Steric Control and Deactivation

The BOC group forms a carbamate linkage. The strong electron-withdrawing nature of the carbonyl group pulls electron density away from the carbazole nitrogen, slightly deactivating the aromatic core toward electrophilic attack[1].

Crucially, the bulky tert-butyl group induces severe steric strain. To minimize steric clash with the C1 and C8 protons of the carbazole ring, the BOC group is forced into a twisted conformation out of the carbazole plane[2]. This structural twist disrupts intermolecular π-π stacking, which is highly advantageous for increasing the solubility of otherwise highly crystalline and insoluble carbazole intermediates.

The EE Paradigm: Mild Acetal Chemistry

The EE group forms a hemiaminal ether (an acetal-like linkage) via the acid-catalyzed addition of ethyl vinyl ether[3]. Unlike BOC, the EE group is only weakly electron-withdrawing, leaving the carbazole ring significantly more electron-rich and reactive.

However, EE protection introduces a new chiral center at the anomeric carbon. This chirality can complicate NMR characterization by rendering adjacent protons diastereotopic and introducing complex rotameric populations[4].

Workflow of BOC vs. EE protection/deprotection strategies for 9H-carbazole.

Performance Comparison Data

The following table summarizes the quantitative and qualitative performance metrics of both protecting groups to aid in synthetic planning.

Parameter	BOC (tert-Butyloxycarbonyl)	EE (1-Ethoxyethyl)
Linkage Type	Carbamate	Hemiaminal Ether (Acetal)
Electronic Effect	Strongly electron-withdrawing	Weakly electron-withdrawing
Steric Profile	High (Bulky t-butyl group)	Moderate
Stability to Base	Excellent	Excellent
Stability to Acid	Moderate (Requires strong acid)	Poor (Highly acid-labile)
NMR Complexity	Low (Sharp singlet at ~1.6 ppm)	High (Chiral center, complex multiplets)
Deprotection Byproducts	Isobutylene (gas), CO₂ (gas)	Acetaldehyde, Ethanol

Strategic Selection: Causality in Experimental Design

Choosing between BOC and EE is entirely dependent on the downstream reaction conditions and the fragility of the final functionalized molecule.

When to choose BOC: BOC is the gold standard when downstream steps involve harsh electrophilic conditions, such as Vilsmeier-Haack formylation (POCl₃/DMF)[1]. The EE group would rapidly cleave and degrade under these strongly acidic conditions. Furthermore, the carbonyl oxygen of the BOC group serves as an excellent directing group for ortho-lithiation, guiding functionalization strictly to the C1 or C8 positions.

When to choose EE: EE is selected when the final functionalized carbazole contains highly acid-sensitive moieties (e.g., silyl ethers, delicate acetals) that would not survive the TFA or 6N HCl required for BOC removal[3]. EE can be cleaved under exceptionally mild conditions, such as 3% dichloroacetic acid[4] or catalytically with Copper(II) Chloride Dihydrate[5].

Decision logic for selecting BOC vs. EE protecting groups in carbazole synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, where physical or spectroscopic cues confirm the success of each mechanistic step.

Protocol A: N-Boc Protection & Deprotection

Protection Step:

• Dissolve 9H-carbazole (1.0 eq) in anhydrous THF (0.5 M).

• Add Di-tert-butyl dicarbonate (Boc₂O, 1.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq).

• Stir at room temperature for 4-6 hours.

• Causality: DMAP acts as a nucleophilic catalyst, attacking Boc₂O to form a highly reactive N-Boc-pyridinium intermediate. This overcomes the inherently poor nucleophilicity of the carbazole nitrogen.

• Self-Validation: The reaction is accompanied by the vigorous evolution of CO₂ gas. Cessation of bubbling indicates the consumption of Boc₂O. TLC will show a new, highly UV-active spot with a significantly higher Rf​ value than the starting material.

Deprotection Step:

• Dissolve N-Boc-carbazole in Dichloromethane (DCM).

• Add 20% v/v Trifluoroacetic acid (TFA) and Triisopropylsilane (TIPS, 2.0 eq).

• Stir at room temperature for 2 hours.

• Causality: TIPS acts as a carbocation scavenger. During acid cleavage, the tert-butyl cation is generated. Without a scavenger, this reactive cation can undergo Friedel-Crafts alkylation onto the highly electron-rich C3/C6 positions of the carbazole ring.

• Self-Validation: Gas evolution (isobutylene and CO₂) serves as a visual cue. Post-reaction, TLC will confirm the return of a highly polar spot, and IR spectroscopy will show the reappearance of the sharp N-H stretch at ~3400 cm⁻¹.

Protocol B: N-EE Protection & Deprotection

Protection Step:

• Dissolve 9H-carbazole (1.0 eq) in anhydrous DCM (0.5 M).

• Add Ethyl Vinyl Ether (EVE, 3.0 eq) and Pyridinium p-toluenesulfonate (PPTS, 0.1 eq).

• Stir at room temperature for 12 hours.

• Causality: PPTS provides a mild proton source to activate EVE into a resonance-stabilized oxocarbenium ion, which is subsequently trapped by the carbazole nitrogen[3]. A mild acid is strictly required; strong acids would cause the rapid polymerization of EVE.

• Self-Validation: Successful protection is confirmed by ¹H NMR, specifically the appearance of a complex multiplet at ~5.5 ppm corresponding to the newly formed chiral anomeric methine proton.

Deprotection Step:

• Dissolve N-EE-carbazole in Ethanol (0.2 M).

• Add Copper(II) Chloride Dihydrate (CuCl₂·2H₂O, 5 mol%) and reflux for 2 hours.

• Causality: Copper(II) acts as a mild, specialized Lewis acid. It coordinates directly to the acetal oxygen of the EE group, facilitating the elimination of ethanol and subsequent hydrolysis. This completely bypasses the need for Brønsted acids, preserving delicate functional groups elsewhere on the molecule[5].

• Self-Validation: The disappearance of the complex aliphatic NMR signals (the EE chiral center and ethyl group) confirms complete cleavage.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. journals.iucr.org [journals.iucr.org]
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• 4. BJOC - Tuning the stability of alkoxyisopropyl protection groups [beilstein-journals.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]

A Comparative Guide to HPLC Method Validation for Purity Analysis of 9H-Carbazole, 9-(1-ethoxyethyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

In pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount for safety and efficacy. 9H-Carbazole and its derivatives are significant structural motifs in medicinal chemistry, valued for their wide range of biological activities.[1] 9H-Carbazole, 9-(1-ethoxyethyl)- is a key intermediate whose purity can directly impact the quality of the final API. High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis of small molecules due to its high resolution, sensitivity, and quantitative accuracy.[2][3]

This guide details the validation of a specific HPLC method for 9H-Carbazole, 9-(1-ethoxyethyl)-, structured according to the stringent guidelines of the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[4] The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[4][5] This involves a comprehensive evaluation of performance characteristics to ensure the method is reliable, reproducible, and accurate.[6][7] We will also compare this validated HPLC method against other analytical techniques to highlight its advantages for this specific application.

Proposed HPLC Method for Purity Analysis

The development of a robust HPLC method is the first step before validation can begin. Based on the physicochemical properties of carbazole derivatives, which are generally well-suited for reverse-phase chromatography, the following method is proposed.[8][9]

Table 1: Proposed HPLC Method Parameters

Parameter	Condition	Rationale
HPLC System	Standard HPLC with UV Detector	UV detection is suitable as carbazole derivatives possess strong chromophores.[10]
Column	C18 reverse-phase (e.g., 4.6 x 250 mm, 5 µm)	C18 columns provide excellent separation for non-polar to moderately polar compounds like carbazoles.[11]
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid is a mass spectrometry-compatible modifier that improves peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic solvent in reverse-phase HPLC with good UV transparency.
Gradient	50% B to 95% B over 20 minutes	A gradient elution is necessary to separate the main peak from potential impurities with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and resolution.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	293 nm	Carbazole derivatives typically exhibit strong absorbance around this wavelength.[11]
Injection Volume	10 µL	A standard injection volume to avoid column overloading.
Sample Preparation	0.1 mg/mL in Acetonitrile	Acetonitrile is a good solvent for carbazoles and is compatible with the mobile phase.

HPLC Method Validation: A Step-by-Step Protocol

Method validation is a documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[12][13] The validation parameters outlined below are based on the ICH Q2(R1) guidelines.[4][14]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[4][15]

Experimental Protocol:

• Forced Degradation Study: Subject the sample of 9H-Carbazole, 9-(1-ethoxyethyl)- to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Impurity Spiking: If known impurities are available, spike the sample with these impurities.

• Analysis: Analyze the stressed samples and the spiked sample using the proposed HPLC method.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the main component in the presence of any co-eluting peaks.

Acceptance Criteria:

• The main peak should be well-resolved from any impurity or degradation peaks.

• The peak purity analysis should show that the main peak is spectrally homogeneous.

Linearity and Range

Linearity is the ability of the method to produce test results that are directly proportional to the concentration of the analyte within a given range.[4][15] The range is the interval between the upper and lower concentrations for which the method has demonstrated suitable linearity, accuracy, and precision.[14]

Experimental Protocol:

• Stock Solution: Prepare a stock solution of the 9H-Carbazole, 9-(1-ethoxyethyl)- reference standard.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution. For a purity method, the range should typically cover 50% to 150% of the expected concentration of impurities.

• Analysis: Inject each standard in triplicate.

• Data Analysis: Plot the peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

Accuracy

Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[4]

Experimental Protocol:

• Spiked Samples: Prepare samples of a known matrix (e.g., a placebo) and spike them with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis: Analyze each spiked sample in triplicate.

• Calculation: Calculate the percentage recovery for each sample.

Table 2: Example Accuracy Data

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80	79.5	99.4
100%	100	100.2	100.2
120%	120	119.8	99.8

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[15] It is assessed at two levels: repeatability and intermediate precision.[14]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze these samples on the same day, with the same analyst and instrument.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies.

Table 3: Example Precision Data

Parameter	Day 1 / Analyst 1	Day 2 / Analyst 2
Mean Purity (%)	99.5	99.6
Standard Deviation	0.12	0.15
RSD (%)	0.12%	0.15%

Acceptance Criteria:

• The Relative Standard Deviation (RSD) for repeatability should be ≤ 2.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte that can be detected but not necessarily quantitated.[15] The Limit of Quantitation (LOQ) is the lowest amount of analyte that can be determined with acceptable accuracy and precision.[4]

Experimental Protocol:

• Signal-to-Noise Ratio: Determine the concentration at which the analyte's signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Confirmation: Prepare samples at the determined LOQ concentration and analyze them to confirm that the precision and accuracy are acceptable at this level.

Acceptance Criteria:

• LOD: Signal-to-noise ratio of approximately 3:1.

• LOQ: Signal-to-noise ratio of approximately 10:1, with acceptable precision (RSD ≤ 10%) and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[14][15]

Experimental Protocol:

• Parameter Variation: Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2%)

• Analysis: Analyze a standard solution under each modified condition.

• Data Evaluation: Evaluate the effect of these changes on the system suitability parameters (e.g., retention time, peak area, resolution).

Acceptance Criteria:

• The system suitability parameters should remain within the predefined acceptance criteria for all variations.

Visualizing the Validation Workflow

Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, other techniques can also be used for purity analysis. A comparison highlights the strengths of a validated HPLC method.

Table 4: Comparison of Analytical Techniques for Purity Analysis

Technique	Principle	Advantages for 9H-Carbazole, 9-(1-ethoxyethyl)-	Disadvantages
Validated HPLC	Differential partitioning between a stationary and mobile phase.	High resolution for separating closely related impurities.[2] High sensitivity and quantitative accuracy. Amenable to automation.	Higher initial instrument cost. Requires skilled operators.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Suitable for volatile and thermally stable compounds.	The ethoxyethyl group may not be thermally stable, leading to degradation in the injector. Derivatization may be required.
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material.	Simple, rapid, and low-cost screening tool.	Lower resolution and sensitivity compared to HPLC. Primarily a qualitative or semi-quantitative technique.
Nuclear Magnetic Resonance (NMR)	Exploits the magnetic properties of atomic nuclei.	Provides detailed structural information for impurity identification. Quantitative NMR (qNMR) can determine purity without a reference standard for the impurity.	Lower sensitivity than chromatographic techniques. Complex mixtures can result in overlapping signals, making quantification difficult.[16]
LC-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of mass spectrometry.	Provides molecular weight information, aiding in the identification of unknown impurities.	Higher complexity and cost than HPLC-UV.

// Nodes HPLC [label="Validated HPLC", fillcolor="#4285F4", fontcolor="#FFFFFF"]; GC [label="Gas Chromatography (GC)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TLC [label="Thin-Layer Chromatography (TLC)", fillcolor="#FBBC05", fontcolor="#202124"]; NMR [label="NMR Spectroscopy", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Central Topic Purity [label="Purity Analysis of\n9H-Carbazole, 9-(1-ethoxyethyl)-", shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Purity -> HPLC [label="High Resolution\n& Accuracy", color="#4285F4"]; Purity -> GC [label="Potential Thermal\nDegradation", color="#EA4335", style=dashed]; Purity -> TLC [label="Screening Only\n(Low Resolution)", color="#FBBC05", style=dashed]; Purity -> NMR [label="Structural Info\n(Low Sensitivity)", color="#34A853"]; } dot Caption: Comparison of analytical techniques.

Conclusion

The validated High-Performance Liquid Chromatography method presented in this guide is a robust, reliable, and accurate approach for the purity analysis of 9H-Carbazole, 9-(1-ethoxyethyl)-. By systematically evaluating all the validation parameters as stipulated by ICH Q2(R1) guidelines, we can ensure that the method is fit for its intended purpose in a regulated pharmaceutical environment.[5][17] Compared to other analytical techniques, HPLC offers the optimal combination of resolution, sensitivity, and quantitative precision required for comprehensive impurity profiling of this key intermediate. The adoption of such a rigorously validated method is a critical step in guaranteeing the quality and safety of the final drug product.

References

• Pharmaguideline. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals. Retrieved from [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 9H-Carbazole, 9-methyl- on Newcrom R1 HPLC column. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Validating the Purity of Synthesized 9-(prop-2-yn-1-yl)-9H-carbazole by HPLC: A Comparative Guide. Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Retrieved from [Link]

• BioAgilytix. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 9-Methyl-9H-carbazole-3,6-diamine on Newcrom R1 HPLC column. Retrieved from [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Retrieved from [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Retrieved from [Link]

• Pharma's Almanac. (2020). Impurity Identification in Small-Molecule APIs. Retrieved from [Link]

• Pacific BioLabs. (n.d.). Small Molecule Identity and Purity Testing. Retrieved from [Link]

• Agilent. (n.d.). Small Molecule Drug Characterization and Purity Analysis. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Pharmaceutical Technology. (2018). Lot Release Testing: Analytical Practices and Products for Small-Molecule Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Ethyl-9H-carbazole. Retrieved from [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2017). Properties, environmental fate and biodegradation of carbazole. 3 Biotech, 7(2), 111. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 9-Ethynyl-9H-carbazole. Retrieved from [Link]

• SpringerLink. (2017). Properties, environmental fate and biodegradation of carbazole. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Properties, environmental fate and biodegradation of carbazole. Retrieved from [Link]

• LookChem. (2026). Understanding the Properties and Uses of 9-Propyl-9H-carbazole. Retrieved from [Link]

• PubMed. (2009). Characterization of new oxidation products of 9H-carbazole and structure related compounds by biphenyl-utilizing bacteria. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 9H-Carbazole, 9-ethyl- (CAS 86-28-2). Retrieved from [Link]

• Wikipedia. (n.d.). Carbazole. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 9H-Carbazole, 9-ethyl-. Retrieved from [Link]

• Salimon, J., Salih, N., & Hameed, A. (2011). Synthesis and antimicrobial activities of 9H-carbazole derivatives. Arabian Journal of Chemistry, 4(3), 321-326.

• National Institute of Standards and Technology. (n.d.). 9H-Carbazole, 9-ethyl-. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis of Carbazole-1&3-Acids by using Suzuki Coupling followed by Cadagon Reductive Cyclization. Retrieved from [Link]

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Comparative Guide: Charge Mobility of 9-(1-Ethoxyethyl)carbazole vs. Standard Carbazole Derivatives

Executive Summary

Carbazole derivatives are foundational to the development of organic electronics, serving as highly efficient hole-transporting materials (HTMs) in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and perovskite solar cells. Their electron-rich nature, inherent chemical stability, and high hole mobility make them ideal candidates for optoelectronic applications [1].

However, the functionalization of the carbazole nitrogen (N-alkylation) drastically dictates the solid-state packing and, consequently, the charge carrier mobility. This guide provides an objective comparative analysis of 9-(1-ethoxyethyl)carbazole (1-EECz) —a derivative where the nitrogen is substituted with a branched, oxygen-containing 1-ethoxyethyl group—against standard alternatives like 9-ethylcarbazole (EtCz), poly(N-vinylcarbazole) (PVK), and highly planar carbazolocarbazoles. By examining the structure-property correlations, researchers can better understand why certain functional groups act as insulating spacers while others promote efficient 2D charge transport.

Mechanistic Insights: Structure-Property Correlations

To understand the causality behind the charge mobility differences, we must analyze the molecular packing dynamics. Charge transport in organic semiconductors relies on the hopping mechanism, which is governed by the electronic coupling (transfer integral) between adjacent molecules and the reorganization energy.

The Disruption Caused by the 1-Ethoxyethyl Group

The 1-ethoxyethyl moiety is frequently utilized in organic synthesis as a robust protecting group for the N-H bond of heterocycles. However, when retained in the final material, it introduces severe steric and electronic penalties:

• Steric Hindrance: Unlike linear alkyl chains (e.g., ethyl or octyl groups) that can interdigitate and allow the planar carbazole cores to approach closely, the branched 1-ethoxyethyl group acts as a bulky spacer. This prevents the short longitudinal shifts required for optimal face-to-face and edge-to-face π−π interactions[2].

• Dipole-Dipole Disruption: The ether oxygen in the 1-ethoxyethyl group introduces a localized dipole moment. In the solid state, random orientation of these dipoles broadens the density of states (DOS), increasing energetic disorder and trapping charge carriers.

The Advantage of Planar and Linear Alternatives

In contrast, highly optimized molecules like carbazolo[2,1-a]carbazole form dense, lamellar structures. Computational and crystallographic studies confirm that these planar isomers establish an almost isotropic 2D transport environment, yielding hole mobilities up to 1.3 cm² V⁻¹ s⁻¹ in OFETs [2]. Similarly, linear N-alkylation (as seen in 9-ethylcarbazole) allows for a more ordered morphology compared to branched ether substitutions, directly translating to superior semiconductor performance [3].

Caption: Impact of N-substituent structure on molecular packing and charge hopping efficiency.

Comparative Performance Data

The table below summarizes the charge mobility and structural characteristics of 1-EECz compared to industry-standard carbazole derivatives. Data is synthesized from Time-of-Flight (TOF) and OFET measurements across relevant literature [1, 2, 3].

Material	N-Substituent Type	Solid-State Packing	Hole Mobility ( μh​ )	Primary Application
Carbazolo[2,1-a]carbazole	Hydrogen / Linear Alkyl	Highly ordered, lamellar 2D	~ 1.3 cm² V⁻¹ s⁻¹	High-performance OFETs
9-Ethylcarbazole (EtCz)	Linear Alkyl (Short)	Moderate π−π stacking	~ 10⁻⁵ cm² V⁻¹ s⁻¹	Small molecule HTMs
Poly(N-vinylcarbazole) (PVK)	Polymeric Backbone	Amorphous matrix	~ 10⁻⁶ to 10⁻⁵ cm² V⁻¹ s⁻¹	OLED host materials
9-(1-Ethoxyethyl)carbazole	Branched Ether	Highly disrupted, amorphous	< 10⁻⁶ cm² V⁻¹ s⁻¹	Synthetic intermediate

Note: The mobility of 1-EECz is significantly lower due to the energetic disorder introduced by the chiral center and the ether linkage, making it unsuitable as a primary HTM compared to its linear or fused counterparts.

Experimental Methodology: Time-of-Flight (TOF) Mobility Measurement

To objectively validate the charge mobility of these carbazole derivatives, the Time-of-Flight (TOF) technique is employed as a self-validating, direct measurement system. The following protocol details the extraction of drift mobility [3].

Step-by-Step Protocol

1. Device Fabrication (Sandwich Architecture)

• Substrate Preparation: Clean Indium Tin Oxide (ITO) coated glass substrates sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (15 minutes each). Treat with UV-Ozone for 20 minutes to increase the work function.

• Film Deposition: Dissolve the carbazole derivative (e.g., 1-EECz or EtCz) in anhydrous chlorobenzene (20 mg/mL). Spin-coat the solution onto the ITO substrate at 1500 rpm for 60 seconds to achieve a film thickness of approximately 1-2 μ m. Anneal the film at 80°C for 30 minutes in a nitrogen-filled glovebox to remove residual solvent.

• Top Contact Deposition: Thermally evaporate a 100 nm thick aluminum (Al) or silver (Ag) top electrode through a shadow mask under high vacuum ( <10−6 mbar).

2. TOF Measurement Setup

• Connect the ITO electrode to a high-voltage DC power supply to apply a bias ( V ).

• Connect the top metal electrode to a digital oscilloscope (e.g., Tektronix DPO) terminated with a variable load resistor.

• Ensure the sample is housed in a vacuum cryostat to prevent oxidative doping by atmospheric oxygen and to allow temperature-dependent measurements.

3. Laser Excitation and Data Acquisition

• Illuminate the sample through the transparent ITO electrode using a pulsed nitrogen ( N2​ ) laser ( λ=337 nm, pulse duration ∼3 ns).

• The laser pulse generates a thin sheet of electron-hole pairs near the ITO interface. Under the applied DC bias, holes drift across the organic film toward the top electrode.

• Record the transient photocurrent on the oscilloscope.

4. Mobility Extraction

• Plot the transient photocurrent on a double-logarithmic scale ( log(I) vs. log(t) ).

• Identify the transit time ( tT​ ) at the inflection point where the slope changes, indicating the arrival of the leading edge of the charge carrier packet at the counter electrode.

• Calculate the hole mobility ( μh​ ) using the equation:

  μh​=V⋅tT​d2​

  (where d is the film thickness and V is the applied voltage).

Caption: Step-by-step experimental workflow for Time-of-Flight (TOF) charge mobility measurement.

References

• Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance. Molecules (2024).[Link][1]

• Structure–Property Correlation behind the High Mobility of Carbazolocarbazole. The Journal of Physical Chemistry C (2018).[Link][2]

• Role of the Alkylation Patterning in the Performance of OTFTs: The Case of Thiophene-Functionalized Triindoles. Coatings (2023).[Link][3]

Sources

• 1. Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. upcommons.upc.edu [upcommons.upc.edu]

thermal stability comparison of 9H-Carbazole, 9-(1-ethoxyethyl)- and N-alkylcarbazoles

An in-depth understanding of the thermal stability of carbazole derivatives is critical for their successful integration into high-performance applications, ranging from organic light-emitting diodes (OLEDs) to liquid organic hydrogen carriers (LOHCs) and complex multi-step organic syntheses.

As a Senior Application Scientist, I have structured this guide to objectively compare the thermal degradation profiles of three distinct carbazole classes: the parent 9H-Carbazole , stable N-alkylcarbazoles (e.g., N-ethylcarbazole), and the thermally labile 9-(1-ethoxyethyl)carbazole . By examining the mechanistic causality behind their thermal behavior, we can establish robust, self-validating analytical protocols for your laboratory workflows.

Mechanistic Causality of Thermal Stability

The thermal robustness of a carbazole derivative is fundamentally dictated by the nature of its nitrogen substitution.

9H-Carbazole (The Unsubstituted Core) The bare carbazole core is a rigid, fully conjugated biphenyl system bridged by a secondary amine. The presence of the N-H bond facilitates strong intermolecular hydrogen bonding, which significantly elevates its melting point and provides exceptional thermal stability. Thermogravimetric analysis (TGA) of 9H-carbazole and its rigid derivatives typically shows no significant mass loss below 400 °C, with degradation primarily occurring via high-temperature carbonization and core breakdown[1].

N-Alkylcarbazoles (e.g., N-Ethylcarbazole) Alkylation of the nitrogen atom (forming N-alkylcarbazoles) intentionally disrupts the intermolecular hydrogen bonding. This disruption lowers the glass transition temperature ( Tg​ ) and melting point, a necessary modification for improving solubility and solution-processability in optoelectronics[2]. Despite the loss of hydrogen bonding, the N-C(alkyl) single bond possesses a high bond dissociation energy. Thermal degradation in these molecules generally initiates via the homolytic cleavage of the alkyl substituent rather than core fragmentation[3]. TGA reveals 5% weight loss temperatures ( Td5%​ ) in the range of 320–380 °C under a nitrogen atmosphere. The decomposition onset is inversely correlated with the alkyl chain length; N-ethylcarbazole derivatives exhibit a Td​ around 336–340 °C[4], whereas longer chains like N-dodecyl begin degrading closer to 310 °C[2].

9-(1-Ethoxyethyl)carbazole (The Protected Intermediate) Unlike standard alkyl chains, the 1-ethoxyethyl (EE) group is a hemiaminal ether specifically utilized as a protecting group in organic synthesis[5]. The N-CH(CH3)(OCH2CH3) linkage is thermodynamically labile. Upon heating (typically > 100–150 °C) or in the presence of mild acids, it undergoes a β-elimination mechanism[6]. The adjacent oxygen atom facilitates the abstraction of a β-proton, leading to the rapid expulsion of the carbazole leaving group and the release of volatile ethyl vinyl ether. Consequently, its thermal stability is drastically lower by design, allowing for traceless deprotection.

Thermal degradation pathways of carbazole derivatives based on N-substitution.

Quantitative Thermal Profiling

The table below summarizes the quantitative thermal metrics, providing a direct comparison for material selection.

Compound Class	Substituent Type	Bonding Nature	Td5%​ (5% Mass Loss)	Primary Degradation Mechanism
9H-Carbazole	None (N-H)	Secondary Amine, H-Bonded	> 400 °C	Rigid core breakdown / Carbonization
N-Ethylcarbazole	-CH2CH3	Stable N-Alkyl	~336 - 340 °C	N-C bond homolysis, alkyl cleavage
N-Dodecylcarbazole	-(CH2)11CH3	Long-chain N-Alkyl	~310 °C	Alkyl chain fragmentation
9-(1-Ethoxyethyl)carbazole	-CH(CH3)OCH2CH3	Hemiaminal Ether	100 - 150 °C	β-elimination (yields ethyl vinyl ether)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows are designed as self-validating systems. The causality behind each step is explained to prevent false-positive thermal stability readings.

Protocol A: High-Resolution Thermogravimetric Analysis (TGA)

This protocol is optimized to differentiate between true thermal degradation and oxidative artifacting.

• Baseline Calibration: Run a blank baseline with an empty platinum pan. Causality: Validates the microbalance drift at high temperatures, ensuring that mass loss readings are strictly from the sample.

• Sample Loading: Load 2.0–5.0 mg of the carbazole derivative into the platinum pan.

• Atmospheric Purge: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min for 15 minutes prior to heating. Causality: Eliminates oxygen to prevent premature oxidative degradation pathways, isolating pure thermal homolysis[2].

• Thermal Ramping: Heat the sample from 25 °C to 800 °C at a constant heating rate of 10 °C/min.

• System Validation (DTG Analysis): The system validates itself if the derivative thermogravimetry (DTG) curve shows a single, sharp peak for N-alkylcarbazoles (indicating uniform alkyl cleavage)[3]. If multiple unexpected low-temperature peaks appear, it indicates solvent trapping or premature oxidation.

Self-validating Thermogravimetric Analysis (TGA) workflow for carbazole derivatives.

Protocol B: Thermal Deprotection of 9-(1-Ethoxyethyl)carbazole

This protocol leverages the low thermal stability of the EE group for clean, traceless deprotection in synthetic workflows.

• Preparation: Dissolve 9-(1-ethoxyethyl)carbazole in a high-boiling, inert solvent (e.g., toluene) or process as a neat thin film in a Schlenk flask.

• Controlled Heating: Apply controlled heating to 150 °C under a mild vacuum or an inert sweep gas. Causality: The vacuum/sweep gas drives the equilibrium forward by continuously removing the volatile ethyl vinyl ether byproduct, preventing recombination.

• Validation (NMR Spectroscopy): Extract an aliquot and perform 1H -NMR analysis. The protocol is validated as complete when the distinct hemiaminal proton signal (~5.5 ppm) completely disappears, and the broad N-H proton signal (~8.1 ppm) of the regenerated 9H-carbazole emerges[7].

Sources

• 1. Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alkyl Substituted Polyvinylcarbazole: Molecular Engineering, Synthesis Strategies, And Advanced Applications In Optoelectronic Devices [eureka.patsnap.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermally Stable and Energy Efficient Newly Synthesized Bipolar Emitters for Yellow and Green OLED Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 6. US7998657B2 - Ester compounds and their preparation, polymers, resist compositions and patterning process - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]

Benchmarking 9-(1-ethoxyethyl)-9H-carbazole (EECz) in Organic Electronics: A Comparative Application Guide

Executive Summary & Mechanistic Paradigm

In the development of organic optoelectronics, the carbazole moiety is universally recognized for its exceptional hole-transporting capabilities, high thermal stability, and electron-rich aromatic core[1]. However, rigid carbazole derivatives often suffer from poor solubility and a propensity for detrimental micro-crystallization during device operation.

9-(1-ethoxyethyl)-9H-carbazole (EECz) represents a strategic structural compromise. While the 1-ethoxyethyl (EE) group is frequently utilized as a transient protecting group in synthetic chemistry, its permanent retention in organic electronic materials serves a critical dual function:

• Steric Disruption & Tg​ Depression: The bulky, flexible EE group disrupts the planar π−π stacking of the carbazole cores. This drastically lowers the glass transition temperature ( Tg​ ), transforming the molecule into an effective liquid-like plasticizer for amorphous molecular glasses[2].

• Solvation Enhancement: The ether linkage introduces a localized dipole, significantly enhancing solubility in environmentally benign solvents and preventing phase separation in multi-component polymer matrices[3].

This guide objectively benchmarks EECz against industry-standard alternatives—such as CBP , PVK , and ECz —and provides a self-validating experimental framework for evaluating its performance in photorefractive and hole-transport applications.

Quantitative Benchmarking: EECz vs. Industry Standards

To objectively evaluate EECz, we must compare it against three distinct classes of carbazole-based materials:

• CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl): The gold standard small-molecule host for phosphorescent OLEDs, known for high mobility but prone to crystallization[4].

• PVK (Poly(N-vinylcarbazole)): The standard polymeric hole-transport matrix, offering excellent film-forming properties but requiring plasticization for photorefractive applications[3].

• ECz (N-ethylcarbazole): A traditional low-molecular-weight carbazole used as a plasticizer.

Table 1: Optoelectronic and Thermomechanical Comparison

Material	Molecular Weight ( g/mol )	Tg​ (°C)	Hole Mobility ( cm2/Vs )	Primary Function in Devices	Processability
CBP	484.59	~62	∼10−3	PhOLED Host Matrix	Vacuum Evaporation
PVK	Variable (Polymer)	~200	∼10−6	Polymeric HTL / Matrix	Solution (Toluene/CB)
ECz	195.26	< 20 (Liquid)	∼10−5	Plasticizer	Solution (Broad)
EECz	239.31	< 20 (Liquid)	∼10−5	Bifunctional Plasticizer/HTM	Solution (Enhanced)

Causality Insight: While CBP offers superior absolute hole mobility due to its rigid, conjugated biphenyl core[4], its high crystallinity makes it unsuitable for thick-film photorefractive composites. EECz sacrifices peak mobility to achieve a liquid state at room temperature. When doped into a high- Tg​ matrix like PVK, EECz acts as a "molecular lubricant," lowering the composite's Tg​ to ambient levels. This allows nonlinear optical (NLO) chromophores to dynamically orient under an applied DC field—a fundamental requirement for the photorefractive effect.

Mechanistic Pathways & Workflow Visualizations

To understand the role of EECz in a functional device, we must map the optoelectronic pathway. The diagram below illustrates how EECz simultaneously facilitates charge transport and enables electro-optic modulation.

Mechanism of EECz-enabled photorefractive index modulation via Tg depression and hole transport.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol describes the fabrication of an EECz-plasticized photorefractive device, incorporating a parallel self-validation step to isolate the hole-mobility variable.

Phase 1: Formulation and Phase-Stability Control

Causality: Photorefractive composites are highly susceptible to phase separation. The ether oxygen in EECz improves the thermodynamic compatibility between the non-polar PVK matrix and highly polar NLO chromophores.

• Weighing: Combine PVK (Matrix, 40 wt%), EECz (Plasticizer/HTM, 30 wt%), DMNPAA (NLO Chromophore, 29 wt%), and TNF (Sensitizer, 1 wt%) in a dark vial.

• Dissolution: Add anhydrous chlorobenzene (CB) to achieve a 15 wt% solid concentration. Stir at 40°C for 12 hours.

• Filtration: Pass the solution through a 0.2 µm PTFE syringe filter. Crucial: Do not use nylon filters, as the polar chromophores may adsorb to the membrane, altering the stoichiometric ratio.

Phase 2: Device Assembly

• Deposition: Drop-cast the filtered solution onto an Indium Tin Oxide (ITO) coated glass substrate.

• Annealing: Transfer to a vacuum oven. Anneal at 60°C for 24 hours. Causality: Slow solvent evaporation prevents the kinetic trapping of amorphous aggregates, ensuring optical transparency[2].

• Sandwiching: Place 100 µm glass spacer beads on the film edges. Apply a second ITO substrate and heat to 90°C (briefly above the composite Tg​ ) while applying gentle mechanical pressure to seal the device.

Phase 3: Self-Validation (SCLC Mobility Extraction)

To independently verify that EECz is contributing to hole transport (and not just acting as a passive plasticizer), fabricate a parallel Hole-Only Device .

• Structure: ITO / PEDOT:PSS (40 nm) / EECz-doped PVK (100 nm) / Gold (Au) (50 nm).

• Rationale: The high work function of Au prevents electron injection. By measuring the Current-Voltage (J-V) characteristics and fitting the data to the Mott-Gurney law for Space-Charge-Limited Current (SCLC), you can extract the exact hole mobility of the formulation, isolating it from the electro-optic orientation effects.

Self-validating workflow for fabricating and benchmarking EECz-based organic electronic devices.

Conclusion

While 9-(1-ethoxyethyl)-9H-carbazole (EECz) does not compete with highly crystalline molecules like CBP for absolute charge mobility in thin-film OLEDs, it is a superior candidate for thick-film, solution-processed applications requiring precise rheological control. By leveraging the steric and solvating properties of the 1-ethoxyethyl group, researchers can effectively depress the Tg​ of polymer matrices while maintaining an active, percolation-based hole-transport network.

References

1.[4] 4,4'-bis(n-carbazolyl)-1,1'-biphenyl Cas No.58328-31-7 All Green Chems URL:[Link]

2.[1] Organic Electronics: Basic Fundamentals and Recent Applications Involving Carbazole-Based Compounds MDPI - Processes URL:[Link]

3.[2] Study of the Structure−Properties Relationship of Phenolic Molecular Glass Resists for Next Generation Photolithography Chemistry of Materials - ACS Publications URL:[Link]

4.[3] On the Importance of Xanthate Substituents in the MADIX Process ResearchGate URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Customized 4,4''-bis(n-carbazolyl)-1,1''-biphenyl Cas No.58328-31-7 Manufacturers, Suppliers - Good Price - ALLGREEN [allgreenchems.com]

mass spectrometry fragmentation pattern validation for 9H-Carbazole, 9-(1-ethoxyethyl)-

Mass Spectrometry Fragmentation Pattern Validation for 9-(1-Ethoxyethyl)-9H-Carbazole: A Platform Comparison Guide

As a Senior Application Scientist, validating the structural identity and purity of synthetic intermediates is a daily mandate. For 9-(1-ethoxyethyl)-9H-carbazole (CAS: 5509-27-3)—a critical building block in the synthesis of organic electronics, OLED materials, and pharmaceutical agents—mass spectrometry (MS) serves as the definitive analytical tool. The 1-ethoxyethyl moiety is a robust N-protecting group, but confirming its successful attachment or subsequent cleavage requires precise analytical validation.

This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) platforms against Triple Quadrupole (QqQ) systems for the validation of this compound's fragmentation pattern, providing researchers with actionable, self-validating experimental protocols.

Mechanistic Causality: The Chemistry of Fragmentation

To optimize a mass spectrometry method, one must first understand the gas-phase thermodynamic causality of the molecule. 9-(1-ethoxyethyl)-9H-carbazole has a monoisotopic mass of 239.1310 Da. Under positive Electrospray Ionization (ESI+), the molecule readily forms a protonated precursor ion, [M+H]+ , at m/z 240.1383.

The Cleavage Mechanism: The 1-ethoxyethyl group is highly labile under acidic conditions. In the gas phase, protonation occurs preferentially at the carbazole nitrogen or the ether oxygen of the protecting group. This protonation significantly weakens the C-N bond. Upon entering the collision cell and undergoing Collision-Induced Dissociation (CID), the molecule undergoes a predictable heterolytic cleavage[1].

This dissociation yields two primary diagnostic product ions:

• Protonated Carbazole Core ( [C12​H10​N]+ ): m/z 168.0813.

• 1-Ethoxyethyl Cation ( [C4​H9​O]+ ): m/z 73.0653.

At higher collision energies, the carbazole core undergoes secondary fragmentation, specifically the loss of neutral hydrogen cyanide (HCN, 27.01 Da), yielding a fragment at m/z 141.07[2].

CID fragmentation logic of 9-(1-ethoxyethyl)-9H-carbazole precursor to diagnostic product ions.

Platform Comparison: HRMS vs. QqQ

When validating this fragmentation pattern, the choice of mass analyzer dictates the type of data acquired. Hybrid MS systems like Quadrupole-Orbitrap and Quadrupole-Time-of-Flight (Q-TOF) provide high mass accuracy, while Triple Quadrupoles (QqQ) provide unmatched quantitative sensitivity[3].

Quantitative Performance Summary

Analytical Platform	Mass Analyzer Configuration	Resolution (FWHM)	Mass Accuracy	Optimal Application for 9-(1-ethoxyethyl)-9H-carbazole
Orbitrap HRMS (e.g., Q-Exactive)	Quadrupole-Orbitrap	Up to 140,000	<2 ppm	Structural elucidation; confirming exact elemental formulas of m/z 168.0813 and 73.0653.
Q-TOF (e.g., Agilent 6546)	Quadrupole-Time of Flight	Up to 60,000	<3 ppm	Untargeted screening; fast LC-MS profiling of synthesis reaction mixtures.
Triple Quadrupole (QqQ)	Quadrupole-Quadrupole	~0.7 Da (Unit)	N/A	High-throughput Multiple Reaction Monitoring (MRM) for trace-level quantification.

Objective Verdict: If your goal is structural validation and impurity profiling during the synthesis phase, the Orbitrap HRMS is superior. Its sub-2 ppm mass accuracy unequivocally differentiates the 1-ethoxyethyl cation (m/z 73.0653) from isobaric background contaminants[4]. Conversely, if your goal is pharmacokinetic tracking or trace-level quantitation of the compound in complex biological matrices, the QqQ platform operating in MRM mode (monitoring the 240.1 → 168.1 transition) is the gold standard due to its rapid duty cycle and exceptional signal-to-noise ratio[3].

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in your data, the following protocol acts as a self-validating system. By performing a Collision Energy (CE) ramp, you map the breakdown curve of the molecule, proving that the product ions are directly derived from the isolated precursor.

Step-by-Step Methodology: CID Optimization & Validation

Step 1: Sample Preparation

• Causality: 9-(1-ethoxyethyl)-9H-carbazole is highly lipophilic. A purely aqueous solvent will cause precipitation.

• Action: Dissolve the standard in a 1:1 (v/v) mixture of LC-MS grade Methanol and Toluene to a final concentration of 1 µg/mL. Add 0.1% (v/v) Formic Acid. The formic acid is critical as it donates the proton necessary to form the [M+H]+ precursor ion[1].

Step 2: Source Tuning (Direct Infusion)

• Action: Infuse the sample directly into the ESI source at 10 µL/min.

• Parameters: Set the capillary voltage to 3.0 kV (Positive Mode). Adjust the desolvation temperature to 300°C. Monitor the full-scan MS1 spectrum to confirm the presence of the base peak at m/z 240.1 (nominal) or 240.1383 (exact).

Step 3: Collision Energy (CE) Breakdown Mapping

• Action: Isolate the precursor ion in the first quadrupole (Q1) with an isolation window of 1.0 m/z.

• Validation: Perform a stepped CE ramp in the collision cell using Argon or Nitrogen gas.

  • CE = 10 eV: The precursor (m/z 240.1) should remain intact (Survival yield > 90%).

  • CE = 20 eV: The C-N bond cleaves. You will observe the rapid depletion of m/z 240.1 and the appearance of m/z 168.1 (carbazole) and m/z 73.1 (1-ethoxyethyl).

  • CE = 35 eV: Secondary fragmentation occurs. The m/z 168.1 peak depletes, and the m/z 141.1 peak (loss of HCN) emerges[2].

Step 4: MRM Method Finalization (For QqQ Users)

• Select the 240.1 → 168.1 transition as the primary "Quantifier" ion (highest intensity).

• Select the 240.1 → 73.1 transition as the secondary "Qualifier" ion to ensure peak purity and avoid false positives.

Analytical workflow for validating the fragmentation of 9-(1-ethoxyethyl)-9H-carbazole across MS platforms.

References

• Martinez-Cifuentes, M., et al. "Protonation Sites, Tandem Mass Spectrometry and Computational Calculations of o-Carbonyl Carbazolequinone Derivatives." International Journal of Molecular Sciences, 2016.

• Zhu, Y., et al. "Capture of Electrochemically Generated Fleeting Carbazole Radical Cations and Elucidation of Carbazole Dimerization Mechanism by Mass Spectrometry." Analytical Chemistry, 2020.

• Asegehegn, N., et al. "Fragmentation Chemistry of Tetrahydrocarbazole Analogs Relevant to Nitrogen Compounds in Heavy Crude Oils." Energy & Fuels, 2023.

• Cavaliere, C., et al. "A Triple Quadrupole and a Hybrid Quadrupole Orbitrap Mass Spectrometer in Comparison for Polyphenol Quantitation." Journal of Agricultural and Food Chemistry, 2019.

• Bojko, B., et al. "Advancements and Emerging Techniques in Mass Spectrometry: A Comprehensive Review." Chromatography Online, 2024.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 9H-Carbazole, 9-(1-ethoxyethyl)-

In drug development and materials science, N-substituted carbazoles like 9H-Carbazole, 9-(1-ethoxyethyl)- (CAS: 5509-27-3) are highly valued for their unique electronic and photophysical properties. However, their fused aromatic structure and heteroatomic nitrogen core present specific logistical challenges at the end of their lifecycle. Improper disposal not only violates environmental regulations but also poses severe respiratory and fire hazards.

Because highly specific toxicological data for the 9-(1-ethoxyethyl) derivative is often extrapolated from its parent class, this guide synthesizes standard operating procedures based on the highly conserved physicochemical behavior of N-alkyl carbazoles[1]. This protocol ensures your laboratory maintains strict compliance with 2 while mitigating the risks of toxic gas emissions and dust explosions[2][3].

Physicochemical Hazards & Disposal Implications

To design a self-validating disposal system, we must first understand the mechanistic behavior of the chemical. The table below summarizes the core hazards of carbazole derivatives and how they dictate our logistical choices.

Hazard Category	Mechanistic Cause	Logistical & Disposal Implication
Environmental Toxicity	High bioconcentration factor (BCF) and severe aquatic toxicity[4].	Classified as UN 3077[2]. Must never be discharged into municipal drains or standard solid waste.
Thermal Decomposition	Oxidation of the heterocyclic pyrrole-ring nitrogen atom[5].	Emits highly toxic nitrogen oxides (NOx). Incineration requires an active, alkaline chemical scrubber[4].
Combustible Dust	Fine particulate distribution of lipophilic organic solids[3].	High risk of dust explosion. Spill recovery must strictly avoid dry sweeping; use wet wiping or HEPA vacuums[3].

Operational Protocol: Routine Laboratory Disposal

Carbazoles cannot simply be thrown into a standard biohazard or chemical waste bin. They require specific preparation to ensure safe downstream processing by waste management facilities.

Step 1: Primary Segregation & Containment

• Action: Collect 9-(1-ethoxyethyl)-9H-carbazole waste in a dedicated, clearly labeled, sealable glass or high-density polyethylene (HDPE) container. Keep away from strong oxidizing agents[6].

• Causality: Carbazoles are weak bases that can react violently with strong oxidizers[5]. Isolating the waste stream prevents cross-reactivity and ensures the integrity of the storage vessel.

Step 2: Solvent Solubilization

• Action: In a chemical fume hood, dissolve the solid waste in a highly combustible, non-halogenated solvent (e.g., ethanol or acetone)[4].

• Causality: Transitioning the solid to a liquid phase completely eliminates the combustible dust hazard[3]. Furthermore, a liquid solution ensures a uniform, controlled burn rate during the final incineration process, preventing temperature spikes in the reactor[4].

Step 3: Scrubber-Equipped Incineration

• Action: Transfer the dissolved mixture to a licensed disposal facility for high-temperature incineration[2].

• Causality: Direct combustion of carbazoles yields toxic NOx gases. The disposal facility must utilize an alkaline chemical scrubber to capture and neutralize these acidic effluents before they reach the atmosphere[4][5].

Operational Protocol: Emergency Spill Response

In the event of a powder spill, immediate containment is required to prevent aerosolization and dermal exposure.

Step 1: Site Isolation & PPE

• Action: Evacuate non-essential personnel. Don appropriate PPE, including a particulate respirator (N95 or EN 143 equivalent), chemical-resistant goggles, and heavy-duty nitrile gloves[4][6].

• Causality: N-substituted carbazoles are lipophilic and can be absorbed through the skin or mucous membranes. A respirator is critical to prevent inhalation of irritating, potentially combustible dust[4].

Step 2: Dust-Free Mechanical Collection

• Action: Do not use standard brooms. Lightly dampen the spill with an inert liquid (like water) to suppress dust, or use a HEPA-filtered vacuum[3].

• Causality: Dry sweeping aerosolizes the powder, creating an explosive dust cloud and drastically increasing the inhalation risk for laboratory personnel[3].

Step 3: Secondary Decontamination

• Action: Wipe the affected surface with a solvent-dampened cloth to remove residual organic traces. Place all contaminated wipes into the solid hazardous waste container and seal tightly[6].

Process Visualization

The following diagram maps the validated workflow for handling both routine waste and accidental spills of carbazole derivatives.

Workflow for the containment, preparation, and disposal of carbazole derivatives.

Transport & Regulatory Logistics

When preparing 9-(1-ethoxyethyl)-9H-carbazole for transport to a disposal facility, it must be manifested according to international dangerous goods regulations due to its ecological toxicity[2][4]:

• UN Number: 3077

• Proper Shipping Name: ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S. (Carbazole derivative)

• Hazard Class: 9 (Miscellaneous Dangerous Substances)

• Packing Group: III

By adhering to these mechanistic protocols, your laboratory not only ensures regulatory compliance but also fosters a culture of uncompromising safety and environmental stewardship.

References

• Title: SAFETY DATA SHEET - Carbazole | Source: TCI Chemicals | URL: 2[2]

• Title: N-Ethylcarbazole - Safety Data Sheet | Source: ChemicalBook | URL: 1[1]

• Title: Carbazole SDS, 86-74-8 Safety Data Sheets | Source: ECHEMI | URL: 5[5]

• Title: Carbazole CAS No 86-74-8 MATERIAL SAFETY DATA SHEET | Source: CDH Fine Chemical | URL: 4[4]

• Title: Safety Data Sheet: 9H-Carbazole-3,6-dicarbonitrile | Source: Carl Roth | URL: 3[3]

• Title: SAFETY DATA SHEET - N-Ethylcarbazole | Source: Fisher Scientific | URL: 6[6]

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• 2. tcichemicals.com [tcichemicals.com]
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• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]